2-isopropyltetrahydro-4H-pyran-4-one

• CAS: 23659-45-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chirality of 2-isopropyltetrahydro-4H-pyran-4-one

Abstract

This technical guide provides a comprehensive exploration of the chirality of 2-isopropyltetrahydro-4H-pyran-4-one, a heterocyclic ketone of significant interest in medicinal chemistry and drug development. The presence of a stereocenter at the C2 position imparts chirality to the molecule, resulting in the existence of (R)- and (S)-enantiomers. As the pharmacological and toxicological profiles of enantiomers can differ significantly, the ability to synthesize, separate, and analyze these stereoisomers is of paramount importance. This document details the structural and conformational analysis of the enantiomers, outlines methodologies for their enantioselective synthesis and chiral resolution, and provides a robust protocol for their analytical separation and quantification using chiral High-Performance Liquid Chromatography (HPLC). This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a thorough understanding of the stereochemical aspects of this important molecular scaffold.

Introduction: The Significance of Chirality in Drug Development

Chirality, the property of a molecule that is non-superimposable on its mirror image, is a fundamental concept in modern pharmacology. The differential interaction of enantiomers with chiral biological targets, such as enzymes and receptors, often leads to distinct pharmacological and toxicological outcomes. Consequently, the development of single-enantiomer drugs has become a major focus in the pharmaceutical industry to enhance therapeutic efficacy and minimize adverse effects. The tetrahydropyran-4-one scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] The introduction of a substituent at the C2 position, as in 2-isopropyltetrahydro-4H-pyran-4-one, creates a chiral center, necessitating a thorough investigation of its stereochemical properties.

Structural and Conformational Analysis

The 2-isopropyltetrahydro-4H-pyran-4-one molecule possesses a single stereocenter at the C2 carbon, which is bonded to four different groups: a hydrogen atom, an isopropyl group, the C3 carbon of the ring, and the ring oxygen. This results in the existence of two enantiomers, designated as (R)-2-isopropyltetrahydro-4H-pyran-4-one and (S)-2-isopropyltetrahydro-4H-pyran-4-one.

Figure 1: Enantiomers of 2-isopropyltetrahydro-4H-pyran-4-one.

The tetrahydropyran ring typically adopts a chair conformation to minimize steric and torsional strain.[2] In this conformation, substituents can occupy either axial or equatorial positions. For 2-isopropyltetrahydro-4H-pyran-4-one, the bulky isopropyl group will preferentially occupy the equatorial position to minimize 1,3-diaxial interactions, which are a form of steric strain.[3]

Furthermore, the presence of the oxygen atom in the ring introduces the anomeric effect, a stereoelectronic phenomenon that describes the tendency of a substituent at the anomeric carbon (C2 in this case, adjacent to the ring oxygen) to favor the axial position.[4] However, in the case of a bulky alkyl group like isopropyl, the steric hindrance of an axial orientation generally outweighs the stabilization provided by the anomeric effect. Therefore, the equatorial conformation of the isopropyl group is expected to be the most stable.

Figure 2: Logical diagram of conformational preferences.

Enantioselective Synthesis and Chiral Resolution

The preparation of enantiomerically pure 2-isopropyltetrahydro-4H-pyran-4-one can be achieved through two primary strategies: enantioselective synthesis or chiral resolution of a racemic mixture.

Enantioselective Synthesis

An enantioselective approach aims to create the desired enantiomer directly. One plausible method is an asymmetric Michael addition to an α,β-unsaturated precursor, catalyzed by a chiral organocatalyst.[5]

Experimental Protocol: Asymmetric Organocatalytic Michael Addition

• Preparation of the Reaction Mixture: To a solution of the α,β-unsaturated ketone precursor (1.0 mmol) in a suitable solvent (e.g., toluene, 5 mL) at -20 °C, add the chiral organocatalyst (e.g., a diarylprolinol silyl ether, 0.1 mmol).

• Addition of the Nucleophile: Slowly add the nucleophile (e.g., isobutyraldehyde, 1.5 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -20 °C and monitor its progress by thin-layer chromatography (TLC) or HPLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched 2-isopropyltetrahydro-4H-pyran-4-one.

• Determination of Enantiomeric Excess: Analyze the enantiomeric excess (ee) of the product by chiral HPLC (see Section 4).

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture into its constituent enantiomers. A common method is the formation of diastereomeric derivatives by reacting the racemate with a chiral resolving agent. The resulting diastereomers can then be separated by conventional techniques such as crystallization or chromatography.[6]

Experimental Protocol: Chiral Resolution via Diastereomeric Salt Formation

• Derivative Formation: To a solution of racemic 2-isopropyltetrahydro-4H-pyran-4-ol (obtained by reduction of the ketone) (1.0 mmol) in a suitable solvent (e.g., diethyl ether, 10 mL), add a chiral resolving agent (e.g., (R)-(-)-mandelic acid, 1.0 mmol).

• Diastereomer Crystallization: Allow the mixture to stand at room temperature or cool to induce crystallization of one diastereomeric salt.

• Separation: Collect the crystals by filtration and wash with a small amount of cold solvent. The mother liquor will be enriched in the other diastereomer.

• Liberation of the Enantiomer: Treat the separated diastereomeric salt with a base (e.g., aqueous sodium bicarbonate) to liberate the enantiomerically pure alcohol. Extract the alcohol with an organic solvent, dry, and concentrate.

• Oxidation: Oxidize the enantiomerically pure alcohol back to the ketone using a mild oxidizing agent (e.g., pyridinium chlorochromate, PCC).

• Analysis: Determine the enantiomeric purity of the final product by chiral HPLC.

Chiral High-Performance Liquid Chromatography (HPLC) Analysis

Chiral HPLC is a powerful technique for the separation and quantification of enantiomers.[1] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. For 2-alkyl-substituted tetrahydropyran-4-ones, polysaccharide-based CSPs, such as those derived from cellulose or amylose, have shown good enantioselectivity.[3]

Experimental Protocol: Chiral HPLC Method for Enantiomeric Purity Determination

Parameter	Condition
Column	Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel)
Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

Rationale for Method Parameters:

• Chiral Stationary Phase: Polysaccharide-based CSPs are known to provide excellent enantioselectivity for a wide range of chiral compounds through a combination of hydrogen bonding, dipole-dipole, and π-π interactions.[7]

• Mobile Phase: A normal-phase mobile phase consisting of a non-polar solvent (n-hexane) and a polar modifier (isopropanol) allows for the modulation of retention times and enantioselectivity. The ratio can be optimized to achieve baseline separation.

• Detection: The ketone functionality in 2-isopropyltetrahydro-4H-pyran-4-one allows for UV detection at a low wavelength, such as 210 nm, providing good sensitivity.

Figure 3: Workflow for the chiral HPLC analysis.

Conclusion

The chirality of 2-isopropyltetrahydro-4H-pyran-4-one presents both a challenge and an opportunity in the design and development of novel therapeutic agents. A thorough understanding of its stereochemistry, including conformational preferences, is crucial for elucidating structure-activity relationships. This guide has provided a detailed overview of the key aspects of the chirality of this molecule, including strategies for enantioselective synthesis and chiral resolution. The presented chiral HPLC method offers a reliable and robust approach for the analytical separation and quantification of its enantiomers, which is an indispensable tool for quality control and stereochemical assignment. The methodologies and principles discussed herein provide a solid foundation for researchers and scientists working with this and related chiral heterocyclic scaffolds.

References

• A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. University of Cambridge Repository. [Link]

• Google Patents. (2016).

• Strategies for chiral separation: from racemate to enantiomer. Royal Society of Chemistry. [Link]

• Google Patents. (2012). Preparation method of tetrahydropyran-4-one and pyran-4-one.

• Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. National Institutes of Health. [Link]

• An ab Initio Theory and Density Functional Theory (DFT) Study of Conformers of Tetrahydro-2H-pyran. ACS Publications. [Link]

• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. MDPI. [Link]

• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. ResearchGate. [Link]

• Chiral Separation Techniques. Chemist Library. [Link]

• Drawing Both Chair Conformations for trans-1-ethyl-2-isopropylcyclohexane. YouTube. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Chiral resolution of alcohols by extractive separation of acetals. ResearchGate. [Link]

• Anomeric effect. Wikipedia. [Link]

• Conformational Analysis Practice Exercises. KIET. [Link]

• Chiral Drug Separation. Encyclopedia of Analytical Chemistry. [Link]

• Conformational analysis of cyclohexane. iqm.unicamp.br. [Link]

• Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies. MDPI. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode. National Institutes of Health. [Link]

• Conformational analysis of alkanes and cycloalkanes. iqm.unicamp.br. [Link]

• Direct β-Alkylation of Aldehydes via Photoredox Organocatalysis. ACS Publications. [Link]

• Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. MDPI. [Link]

• 2H-pyran-4-ol, 4-ethynyltetrahydro-2,2-dimethyl- - Optional[1H NMR] - Spectrum. NIST. [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. marcia.iqm.unicamp.br [marcia.iqm.unicamp.br]
• 3. Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Stereoselective Synthesis of 2-Isopropyltetrahydro-4H-pyran-4-one

Introduction: The Significance of Chiral Tetrahydropyran-4-ones

The tetrahydropyran-4-one scaffold is a privileged structural motif found in a vast array of biologically active natural products and pharmaceutical agents. The stereochemical configuration of substituents on the tetrahydropyran ring is often crucial for their biological function, making the development of stereoselective synthetic methodologies a paramount objective in medicinal chemistry and drug development. Specifically, the 2-isopropyltetrahydro-4H-pyran-4-one core represents a key building block for the synthesis of more complex molecules with potential therapeutic applications. This document provides a detailed guide for researchers, scientists, and drug development professionals on the stereoselective synthesis of this important chiral intermediate, focusing on robust and field-proven strategies. We will delve into the mechanistic underpinnings of stereocontrol and provide detailed protocols for practical implementation in the laboratory.

Strategic Approaches to Stereoselective Synthesis

The stereoselective construction of the 2-isopropyltetrahydro-4H-pyran-4-one ring system can be effectively achieved through several powerful synthetic strategies. This guide will focus on two of the most versatile and reliable methods: the Prins Cyclization and Asymmetric Conjugate Addition . Each approach offers distinct advantages in terms of stereocontrol and substrate scope.

Strategy 1: Diastereoselective Prins Cyclization

The Prins cyclization is a classic yet highly efficient acid-catalyzed reaction between a homoallylic alcohol and an aldehyde to form a tetrahydropyran ring.[1] The diastereoselectivity of this transformation can be exquisitely controlled by the geometry of the starting homoallylic alcohol and the choice of the Lewis acid catalyst.[2][3]

Causality of Stereoselection: The stereochemical outcome of the Prins cyclization is dictated by the formation of a transient oxocarbenium ion intermediate. The substituents on the homoallylic alcohol and the aldehyde orient themselves in a pseudo-chair transition state to minimize steric interactions, leading to a predictable diastereomeric product. For the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one, a carefully chosen homoallylic alcohol bearing an isopropyl group will react with a suitable aldehyde under Lewis acid catalysis to furnish the desired product with high diastereoselectivity. The use of specific Lewis acids like indium(III) chloride (InCl₃) has been shown to promote highly diastereoselective cyclizations.[4]

Experimental Workflow for Prins Cyclization

Caption: Workflow for Prins Cyclization Approach.

Protocol: Diastereoselective Prins Cyclization for 2-Isopropyltetrahydro-4H-pyran-4-one

Materials:

• Chiral homoallylic alcohol (e.g., (S)-1-isopropylbut-3-en-1-ol)

• Aldehyde (e.g., paraformaldehyde)

• Lewis Acid (e.g., Indium(III) chloride, Tin(IV) chloride)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral homoallylic alcohol (1.0 eq) and anhydrous DCM.

• Addition of Aldehyde: Add the aldehyde (1.5 eq) to the solution and stir until dissolved.

• Initiation of Cyclization: Cool the reaction mixture to the desired temperature (e.g., -78 °C or 0 °C) and add the Lewis acid (1.1 eq) portion-wise or as a solution in anhydrous DCM. The optimal temperature and addition method should be determined empirically.[3]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the 2-isopropyltetrahydro-4H-pyran-4-ol intermediate.

• Oxidation: Dissolve the purified alcohol in anhydrous DCM and add an oxidizing agent (e.g., Pyridinium chlorochromate (PCC) or perform a Swern oxidation) to obtain the final product, 2-isopropyltetrahydro-4H-pyran-4-one.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and stereochemistry.

Strategy 2: Asymmetric Conjugate Addition

An alternative and powerful strategy for the stereoselective synthesis of 2-isopropyltetrahydro-4H-pyran-4-one involves the asymmetric conjugate addition of a suitable nucleophile to an α,β-unsaturated precursor, followed by intramolecular cyclization. This approach is particularly amenable to catalysis, allowing for high levels of enantioselectivity.

Causality of Stereoselection: The stereoselectivity in this approach is introduced during the initial conjugate addition step. By employing a chiral catalyst, such as a copper-chiral phosphine complex, the nucleophile is delivered to one face of the α,β-unsaturated system preferentially.[5] The resulting chiral enolate then undergoes an intramolecular cyclization (an O-alkylation) to form the tetrahydropyranone ring, transferring the newly created stereocenter's configuration to the final product.

Experimental Workflow for Asymmetric Conjugate Addition

Caption: Workflow for Asymmetric Conjugate Addition.

Protocol: Asymmetric Conjugate Addition for 2-Isopropyltetrahydro-4H-pyran-4-one

Materials:

• α,β-Unsaturated precursor (e.g., (E)-5-((tert-butyldimethylsilyl)oxy)pent-3-en-2-one)

• Isopropyl Grignard reagent (Isopropylmagnesium bromide)

• Copper(I) salt (e.g., CuBr·SMe₂)

• Chiral ligand (e.g., a chiral phosphoramidite or bisphosphine)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Toluene)

• Desilylating agent (e.g., Tetrabutylammonium fluoride (TBAF))

• Base (e.g., Sodium hydride (NaH))

Procedure:

• Catalyst Formation: In a flame-dried flask under an inert atmosphere, dissolve the copper(I) salt and the chiral ligand in the anhydrous solvent. Stir at room temperature for 30-60 minutes to form the active catalyst complex.

• Conjugate Addition: Cool the catalyst solution to the desired temperature (e.g., -78 °C). Add the α,β-unsaturated precursor (1.0 eq) followed by the slow, dropwise addition of the isopropyl Grignard reagent (1.2 eq).

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Quenching and Workup: Quench the reaction with a saturated aqueous ammonium chloride solution. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purification of Adduct: Purify the crude Michael adduct by flash column chromatography.

• Deprotection and Cyclization:

  • Deprotection: Dissolve the purified adduct in THF and treat with a desilylating agent like TBAF to remove the silyl protecting group, revealing the primary alcohol.

  • Cyclization: To the resulting hydroxy-ketone, add a base such as NaH at 0 °C to deprotonate the alcohol, followed by warming to room temperature to induce intramolecular cyclization to the desired 2-isopropyltetrahydro-4H-pyran-4-one.

• Final Purification and Characterization: Purify the final product by column chromatography and characterize by ¹H NMR, ¹³C NMR, mass spectrometry, and chiral HPLC to determine the enantiomeric excess.

Data Summary and Comparison of Methods

Method	Key Features	Stereocontrol	Advantages	Disadvantages
Prins Cyclization	Acid-catalyzed cyclization of a homoallylic alcohol and an aldehyde.	Diastereoselective, controlled by substrate geometry and Lewis acid.	Convergent, atom-economical, well-established.	May require synthesis of chiral homoallylic alcohol; potential for side reactions.
Asymmetric Conjugate Addition	Catalytic 1,4-addition to an α,β-unsaturated precursor followed by cyclization.	Enantioselective, controlled by the chiral catalyst.	High enantioselectivity achievable, modular.	Multi-step sequence, may require optimization of catalyst and reaction conditions.

Conclusion and Future Perspectives

The stereoselective synthesis of 2-isopropyltetrahydro-4H-pyran-4-one is a critical endeavor for the advancement of medicinal chemistry and natural product synthesis. The Prins cyclization and asymmetric conjugate addition represent two powerful and complementary strategies to achieve this goal. The choice of method will depend on the desired stereochemical outcome (diastereoselectivity vs. enantioselectivity) and the availability of starting materials. Future research in this area will likely focus on the development of novel catalytic systems with even greater efficiency and selectivity, as well as the application of these methods in the total synthesis of complex, biologically active molecules.

References

• López, F., Harutyunyan, S. R., Minnaard, A. J., & Feringa, B. L. (2004). Highly Enantioselective Copper-Catalyzed 1,4-Addition of Grignard Reagents to Acyclic Enones. Journal of the American Chemical Society, 126(40), 12784–12785. [Link]

• Reddy, B. V. S., Sridhar, B., & Yadav, J. S. (2012). Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols. Organic & Biomolecular Chemistry, 10(48), 9629-9632. [Link]

• Prins, H. J. (1919). Condensation of formaldehyde with some unsaturated compounds. Chemisch Weekblad, 16, 1072-1073. (Historical reference, URL not typically available).

• Feringa, B. L. (2000). Phosphoramidites: Marvellous Ligands in Asymmetric Catalysis. Accounts of Chemical Research, 33(6), 346–353. [Link]

• Jha, S. C., & Joshi, N. N. (2001). The Prins reaction. Tetrahedron, 57(2), 245-260. [Link]

• Loh, T.-P., & Hu, Q.-Y. (2001). Indium Trichloride-Catalyzed Prins Reaction in Water. Organic Letters, 3(17), 2793–2795. [Link]

• Dalko, P. I., & Moisan, L. (2004). In the Golden Age of Organocatalysis. Angewandte Chemie International Edition, 43(39), 5138-5175. [Link]

• Organic Chemistry Portal. Tetrahydropyran synthesis. [Link]

• Auer, L., & Gmeiner, P. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 1056–1123. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Substituted ketone synthesis by 1,4-addition [organic-chemistry.org]

Application and Protocol for the Synthesis of 2'-Isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione via Bucherer-Bergs Reaction

Abstract

This comprehensive guide details the application of the Bucherer-Bergs reaction for the synthesis of 2'-isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione from 2-isopropyltetrahydro-4H-pyran-4-one. The Bucherer-Bergs reaction is a robust and versatile multicomponent reaction for the preparation of hydantoins from carbonyl compounds.[1][2] This document provides a deep dive into the reaction mechanism, a step-by-step experimental protocol, expected outcomes, and troubleshooting advice tailored for researchers, scientists, and professionals in drug development. The resulting spiro-hydantoin is a novel scaffold with potential applications in medicinal chemistry, given the prevalence of the hydantoin moiety in various pharmaceuticals.

Introduction: The Significance of the Bucherer-Bergs Reaction and Hydantoin Scaffolds

The Bucherer-Bergs reaction, a cornerstone in heterocyclic chemistry, offers a straightforward and efficient pathway to 5,5-disubstituted hydantoins from a variety of ketones and aldehydes.[2][3] This one-pot, multicomponent reaction typically utilizes readily available reagents—a cyanide source (e.g., potassium or sodium cyanide) and a source of ammonia and carbon dioxide (e.g., ammonium carbonate)—in an aqueous or alcoholic solvent.[3]

Hydantoin derivatives are a class of privileged structures in medicinal chemistry, featuring prominently in a wide array of therapeutic agents.[4] Their utility spans from anticonvulsants like phenytoin to non-steroidal antiandrogens such as enzalutamide. The rigid, hydrogen-bonding capable framework of the hydantoin ring allows for diverse biological activities. The synthesis of novel spiro-hydantoins, where the 5-position of the hydantoin is part of a cyclic system, is of particular interest as it introduces conformational rigidity and novel three-dimensional structures for exploration in drug discovery programs.

This application note focuses on the synthesis of 2'-isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione, a molecule that combines the hydantoin pharmacophore with a substituted tetrahydropyran ring. The presence of the isopropyl group at the 2-position of the pyran ring introduces steric hindrance, which necessitates careful consideration of reaction conditions to achieve optimal yields.

Reaction Mechanism and Rationale

The Bucherer-Bergs reaction proceeds through a series of equilibrium and irreversible steps. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting.

• Cyanohydrin Formation: The reaction initiates with the nucleophilic attack of a cyanide ion on the carbonyl carbon of 2-isopropyltetrahydro-4H-pyran-4-one to form a cyanohydrin intermediate. This step is reversible and typically base-catalyzed.

• Aminonitrile Formation: Ammonia, generated from the decomposition of ammonium carbonate, reacts with the cyanohydrin in a nucleophilic substitution to form an aminonitrile.

• Addition of Carbon Dioxide: The aminonitrile then acts as a nucleophile, attacking carbon dioxide (also from ammonium carbonate decomposition) to form a cyano-carbamic acid derivative.

• Intramolecular Cyclization and Rearrangement: The reaction culminates in an intramolecular cyclization of the cyano-carbamic acid to a 5-imino-oxazolidin-2-one, which then undergoes a rearrangement to the thermodynamically more stable hydantoin product.[1]

The presence of the sterically demanding isopropyl group adjacent to the reaction center may slow down the initial nucleophilic attack of the cyanide ion and subsequent steps. Therefore, elevated temperatures and extended reaction times are proposed to overcome this steric hindrance and drive the reaction to completion.

Figure 1: The reaction mechanism of the Bucherer-Bergs reaction.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 2'-isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione on a laboratory scale.

3.1. Materials and Reagents

• 2-Isopropyltetrahydro-4H-pyran-4-one (Starting Material)

• Potassium Cyanide (KCN) or Sodium Cyanide (NaCN)

• Ammonium Carbonate ((NH₄)₂CO₃)

• Ethanol (EtOH), 95%

• Deionized Water

• Hydrochloric Acid (HCl), concentrated and 2M

• Sodium Hydroxide (NaOH), 1M

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

3.2. Equipment

• Round-bottom flask (100 mL or appropriate size)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Thermometer

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper or pH meter

• Fume hood

3.3. Reaction Procedure

Safety Precaution: This reaction involves the use of highly toxic cyanide salts. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times. A cyanide antidote kit should be readily accessible.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2-isopropyltetrahydro-4H-pyran-4-one (1.0 eq), potassium cyanide (2.0 eq), and ammonium carbonate (4.0 eq).

• Solvent Addition: Add a 1:1 mixture of 95% ethanol and deionized water to the flask, ensuring the solids are sufficiently submerged and can be stirred effectively.

• Heating and Reflux: Attach a reflux condenser and heat the mixture to 80-90 °C with vigorous stirring. The steric hindrance from the isopropyl group may necessitate a longer reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) every 4-6 hours. The reaction is expected to take 24-48 hours.

• Reaction Work-up and Product Isolation:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the reaction mixture to room temperature.

  • Carefully neutralize any excess cyanide by adding a solution of sodium hypochlorite (bleach) until a test with potassium iodide-starch paper is positive.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid. This will precipitate the crude hydantoin product.

  • Collect the precipitate by vacuum filtration using a Büchner funnel, and wash the solid with cold deionized water.

  • Dry the crude product under vacuum.

3.4. Purification

The crude product may require further purification by recrystallization or column chromatography.

• Recrystallization: Attempt recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.

• Column Chromatography: If recrystallization is ineffective, purify the crude product by flash column chromatography on silica gel. A gradient elution system of ethyl acetate in hexanes is a good starting point. The polarity of the eluent can be increased as needed.

Figure 2: Experimental workflow for the synthesis.

Expected Results and Characterization

The final product, 2'-isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione, is expected to be a white to off-white solid. The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Table 1: Expected Analytical Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the isopropyl group (a doublet and a multiplet), the tetrahydropyran ring protons, and two broad singlets for the N-H protons of the hydantoin ring.
¹³C NMR	Signals for the spiro-carbon, the two carbonyl carbons of the hydantoin ring, and the carbons of the isopropyl and tetrahydropyran moieties.
FT-IR (cm⁻¹)	Strong C=O stretching vibrations around 1710-1780 cm⁻¹, N-H stretching bands around 3200-3400 cm⁻¹, and C-O-C stretching of the pyran ring around 1050-1150 cm⁻¹.[5]
Mass Spec.	Molecular ion peak corresponding to the calculated mass of the product (C₁₀H₁₆N₂O₃, MW: 212.25 g/mol ).
Melting Point	A sharp melting point range is indicative of a pure compound.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Steric hindrance from the isopropyl group is too great for the reaction conditions.	Increase the reaction temperature to 100-110 °C (use a sealed tube if necessary). Increase the reaction time. Consider using a different solvent system, such as dimethylformamide (DMF).
Incomplete decomposition of ammonium carbonate.	Ensure the reaction is heated sufficiently to generate ammonia and carbon dioxide.
Formation of Side Products	Polymerization or decomposition of starting material or intermediates.	Ensure the reaction is not overheated. Maintain a slightly basic pH during the reaction.
Difficult Purification	The product is highly polar and co-elutes with impurities.	For column chromatography, consider using a more polar stationary phase like alumina or a different eluent system. Recrystallization from various solvent mixtures should be attempted.
Product is an Oil or Gummy Solid	Presence of impurities or residual solvent.	Ensure the product is thoroughly dried. Attempt trituration with a non-polar solvent like hexanes or diethyl ether to induce crystallization.

Conclusion

The Bucherer-Bergs reaction provides a viable route for the synthesis of the novel spiro-hydantoin, 2'-isopropyl-spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione. The protocol outlined in this application note, with considerations for the steric hindrance of the starting material, offers a solid foundation for researchers to successfully synthesize and characterize this compound. The resulting scaffold holds promise for further exploration in the development of new therapeutic agents.

References

• Bucherer, H. T.; Steiner, W. J. Prakt. Chem.1934, 140, 291.
• Ware, E. Chem. Rev.1950, 46, 403.

• Wikipedia. Bucherer–Bergs reaction. [Link]

• Matveeva, E. D., et al. Syntheses of Compounds Active Toward Glutamate Receptors. Part 2. Synthesis of Spiro Hydantoins of the Indan Series. Russian Journal of Organic Chemistry, 2002, 38(12), 1770-1774.
• Kuster, G. J., et al. Synthesis of Spirohydantoins and Spiro-2,5-diketopiperazines via Resin-Bound Cyclic α,α-Disubstituted α-Amino Esters.
• Šmit, B., & Pavlović, D. Synthesis of hydantoin derivatives. Arhiv za farmaciju, 2015, 65(6), 441-455.
• Trišović, N., et al. Synthesis of series of different imidazolidine-2,4-dione derivatives and evaluation of their antimicrobial potential. Kragujevac Journal of Science, 2018, 40, 123-138.

• Encyclopedia MDPI. Bucherer–Bergs Multicomponent Synthesis of Hydantoins. [Link]

• Journal of Synthetic Chemistry. Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. [Link]

• Chemistry LibreTexts. 18.8: Spectroscopy of Ethers. [Link]

• Preprints.org. 5'-oxospiro3 (fluorene-9,4'-imidazolidine)-2'-thione. [Link]

• Cambridge University Press. Bucherer-Bergs Reaction. [Link]

• PMC - NIH. Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. [Link]

• PubMed Central. Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives. [Link]

• PubMed. Synthesis of imidazolidine-2,4-dione and 2-thioxoimidazolidin-4-one derivatives as inhibitors of virulence factors production in Pseudomonas aeruginosa. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Spirohydantoins as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.nrel.gov [docs.nrel.gov]

The Ascendant Scaffold: 2-Isopropyltetrahydro-4H-pyran-4-one in Modern Drug Discovery

Abstract

The tetrahydropyran-4-one motif is a cornerstone in contemporary medicinal chemistry, prized for its synthetic accessibility and its presence in a multitude of biologically active compounds. This technical guide delves into the unique potential of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold. We will explore its synthesis, derivatization strategies, and its prospective applications in the development of novel therapeutics. This document is intended for researchers, medicinal chemists, and professionals in drug development, providing both a theoretical framework and actionable protocols to leverage this promising chemical entity.

Introduction: The Strategic Value of the 2-Isopropyltetrahydropyran-4-one Scaffold

The tetrahydropyran-4-one core is a privileged scaffold in drug discovery due to its favorable physicochemical properties, including metabolic stability and the ability to form hydrogen bonds. The introduction of an isopropyl group at the 2-position introduces a lipophilic moiety that can significantly influence the molecule's interaction with biological targets. This strategic substitution can enhance binding affinity, modulate selectivity, and improve pharmacokinetic profiles. The non-planar, chair-like conformation of the tetrahydropyran ring provides a three-dimensional architecture that is advantageous for exploring the often-complex topographies of protein binding sites.

The 2-isopropyltetrahydro-4H-pyran-4-one scaffold, therefore, represents a versatile starting point for the development of a diverse range of therapeutic agents, from anticancer to anti-inflammatory and CNS-active drugs.

Synthesis of the Core Scaffold

The synthesis of 2-substituted tetrahydropyran-4-ones can be achieved through several established methodologies. For the specific synthesis of 2-isopropyltetrahydro-4H-pyran-4-one, a multicomponent reaction such as the Maitland-Japp reaction or a Prins cyclization approach is highly plausible.[1]

Proposed Synthetic Strategy: Modified Maitland-Japp Reaction

The Maitland-Japp reaction provides a convergent and efficient route to highly substituted tetrahydropyran-4-ones.[1] By utilizing isobutyraldehyde as one of the aldehyde components, the desired 2-isopropyl substitution can be readily installed.

Caption: Proposed Maitland-Japp reaction workflow.

Protocol 1: Synthesis of 2-Isopropyltetrahydro-4H-pyran-4-one

Materials:

• Ethyl acetoacetate

• Isobutyraldehyde

• Paraformaldehyde

• Titanium tetrachloride (TiCl₄)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred solution of ethyl acetoacetate (1.0 eq) in anhydrous DCM (0.2 M) under an inert atmosphere at -78 °C, add TiCl₄ (1.1 eq) dropwise.

• After stirring for 15 minutes, add a solution of isobutyraldehyde (1.0 eq) in DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the mixture back to -78 °C and add paraformaldehyde (1.2 eq) followed by trifluoroacetic acid (0.1 eq).

• Slowly warm the reaction to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 2-isopropyltetrahydro-4H-pyran-4-one.

Derivatization Strategies for Library Synthesis

The ketone functionality at the C4 position of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold is a versatile handle for a wide range of chemical transformations, enabling the creation of diverse chemical libraries for high-throughput screening.

Caption: Key derivatization pathways from the core scaffold.

Potential Therapeutic Applications and Biological Evaluation

Derivatives of the tetrahydropyran-4-one scaffold have shown promise in a variety of therapeutic areas. The introduction of the 2-isopropyl group can be explored for its impact on these activities.

Anticancer Activity

Substituted tetrahydropyran-4-ones have demonstrated cytotoxic effects against various cancer cell lines. For instance, a derivative, 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one, exhibited significant cytotoxic activity against HL-60 human leukemia cells.[2] This suggests that the isopropyl group can be a favorable substitution for enhancing anticancer potency. The proposed mechanism of action for some pyran derivatives involves the induction of apoptosis and cell cycle arrest.[3]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multichannel pipette and plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds (typically from 0.01 to 100 µM) and a vehicle control (DMSO).

• Incubate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Anti-inflammatory and Antimicrobial Potential

The 4H-pyran scaffold is a known pharmacophore with anti-inflammatory and antimicrobial properties.[4] The lipophilicity imparted by the isopropyl group could enhance cell membrane permeability, potentially improving the antimicrobial efficacy of the derived compounds.

CNS Disorders

The tetrahydropyran ring is a common feature in many potent and selective histamine H3 receptor antagonists, which are being investigated for the treatment of cognitive and sleep-wake disorders. The 2-isopropyl substitution could be explored to fine-tune the binding affinity and selectivity of these compounds for CNS targets.

Structure-Activity Relationship (SAR) Insights

Systematic derivatization of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold can provide valuable insights into the structure-activity relationships. The following table presents a hypothetical SAR study for a series of derivatives against a generic kinase target to illustrate this concept.

Compound ID	R1 (at C4-amino)	R2 (at C4-amino)	Kinase Inhibition IC₅₀ (nM)
Scaffold	H	H	>10,000
Derivative 1	Methyl	H	5,230
Derivative 2	Ethyl	H	2,145
Derivative 3	Phenyl	H	890
Derivative 4	4-Fluorophenyl	H	350
Derivative 5	4-Methoxyphenyl	H	620

This data is illustrative and intended to demonstrate the principles of SAR analysis.

Conclusion

The 2-isopropyltetrahydro-4H-pyran-4-one scaffold represents a promising starting point for the development of novel drug candidates across multiple therapeutic areas. Its synthetic tractability, coupled with the diverse biological activities of pyran-containing molecules, makes it an attractive scaffold for medicinal chemists. The protocols and strategies outlined in this guide provide a solid foundation for researchers to explore the full potential of this versatile chemical entity.

References

• Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. (2023). MDPI. Retrieved from [Link]

• Tetrahydropyran synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Pyran Annulation: Asymmetric Synthesis of 2,6-Disubstituted-4-methylene Tetrahydropyrans. (n.d.). PMC. Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). (n.d.). PMC. Retrieved from [Link]

• Isobutyraldehyde in the Synthesis of Isopropyl-substituted 4H-Pyrans, 1,4-Dihydropyrano[2,3-c]pyrazole, 1,4-Dihydropyridines, and Cyclobutane. (2025). ResearchGate. Retrieved from [Link]

• Stereoselective Synthesis and Anticancer Activity of 2,6-Disubstituted trans-3-Methylidenetetrahydropyran-4-ones. (n.d.). PMC. Retrieved from [Link]

• Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols. (2022). Organic & Biomolecular Chemistry. Retrieved from [Link]

• A Maitland-Japp inspired synthesis of dihydropyran-4-ones and their stereoselective conversion to functionalised tetrahydropyran-4-ones. (n.d.). PubMed. Retrieved from [Link]

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (2022). PMC. Retrieved from [Link]

• Synthesis of 2,2,6-Trisubstituted 5-Methylidene-tetrahydropyran-4-ones with Anticancer Activity. (2018). MDPI. Retrieved from [Link]

• A Maitland-Japp Inspired Synthesis of Dihydropyran-4-ones and their Stereoselective Conversion to Functionalised Tetrahydropyran-4-ones. (2025). ResearchGate. Retrieved from [Link]

• Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. (n.d.). PMC. Retrieved from [Link]

• Stereoselective Synthesis of Biologically Relevant Tetrahydropyridines and Dihydro-2H-pyrans via Ring-Expansion of Monocyclopropanated Heterocycles. (n.d.). ACS Publications. Retrieved from [Link]

• Prins cyclization: Synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. (2025). ResearchGate. Retrieved from [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. (2021). Semantic Scholar. Retrieved from [Link]

• Process for producing pyran. (n.d.). Google Patents.

• The One-Pot, Multicomponent Construction of Highly Substituted Tetrahydropyran-4-ones Using the Maitland—Japp Reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions. (n.d.). MDPI. Retrieved from [Link]

• Preparation method of tetrahydropyran-4-one and pyran-4-one. (n.d.). Google Patents.

• Synthesis of 2,6-trans- and 3,3,6-Trisubstituted Tetrahydropyran-4-ones from Maitland-Japp Derived 2H - White Rose Research Online. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective Synthesis and Anticancer Activity of 2,6-Disubstituted trans-3-Methylidenetetrahydropyran-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]

The Strategic Role of 2-Isopropyltetrahydro-4H-pyran-4-one in the Genesis of Novel Anticancer Agents: Application Notes and Protocols

Introduction: The Emergence of Substituted Tetrahydropyranones in Oncology

In the landscape of modern medicinal chemistry, the relentless pursuit of novel scaffolds for anticancer drug development is paramount. Among the privileged structures that have garnered significant attention is the tetrahydropyran-4-one motif.[1][2] Its inherent three-dimensionality and the synthetic versatility offered by the ketone functionality make it an invaluable building block for creating diverse and biologically active molecules.[2] This guide focuses on a specific, yet highly promising derivative, 2-isopropyltetrahydro-4H-pyran-4-one, and its strategic application in the synthesis of potent anticancer agents. The introduction of an isopropyl group at the 2-position can significantly influence the lipophilicity, metabolic stability, and conformational rigidity of the final compounds, thereby modulating their pharmacokinetic and pharmacodynamic profiles. This document provides a detailed exploration of the synthesis, mechanism of action, and biological evaluation of anticancer agents derived from this versatile precursor, offering researchers and drug development professionals a comprehensive technical resource.

Core Rationale: Why 2-Isopropyltetrahydro-4H-pyran-4-one?

The selection of 2-isopropyltetrahydro-4H-pyran-4-one as a starting material is a deliberate choice rooted in established principles of medicinal chemistry. The isopropyl group, a small, branched alkyl substituent, imparts several desirable properties to a drug candidate:

• Increased Lipophilicity: The isopropyl moiety enhances the compound's lipophilic character, which can improve its ability to cross cell membranes and reach intracellular targets.

• Metabolic Stability: The branched nature of the isopropyl group can sterically hinder metabolic enzymes, such as cytochrome P450s, potentially increasing the compound's half-life in the body.

• Conformational Restriction: The presence of the isopropyl group can restrict the conformational freedom of the pyran ring and adjacent functionalities, leading to a more defined three-dimensional structure. This can result in higher binding affinity and selectivity for the target protein.

• Vector for Chirality: The substitution at the 2-position introduces a chiral center, allowing for the exploration of stereoisomerism and its impact on biological activity.

These subtle yet significant modifications can transform a simple heterocyclic core into a potent and selective anticancer agent.

Featured Application: Synthesis of a Highly Potent 6-Isopropyl-Substituted Tetrahydropyranone Derivative

A compelling example of the utility of the isopropyl-substituted pyranone scaffold is in the synthesis of 2,2,6-trisubstituted 5-methylidenetetrahydropyran-4-ones. One such derivative, 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one , has demonstrated remarkable cytotoxic activity against human leukemia cells.[3] The following sections provide a detailed protocol for its synthesis and an analysis of its biological activity.

Synthetic Workflow Overview

The synthesis of 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one is a multi-step process that leverages classic organic reactions to build complexity from simple starting materials. The general synthetic strategy is outlined below.

Caption: General synthetic workflow for the target compound.

Detailed Synthesis Protocol: 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one

This protocol is adapted from the synthesis of analogous compounds and provides a robust method for obtaining the target molecule.[3]

Step 1: Synthesis of 2,2-Disubstituted 5-Diethoxyphosphoryldihydropyran-4-one

• Reaction Setup: To a stirred solution of diethyl 2-oxopropylphosphonate in a suitable aprotic solvent (e.g., anhydrous THF) under an inert atmosphere (e.g., argon), add a strong base (e.g., sodium hydride, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Addition of Ketone: After the evolution of hydrogen gas ceases, add the appropriate ketone (in this case, acetone) dropwise at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Step 2: Michael Addition with Isopropylmagnesium Bromide

• Grignard Reagent Preparation: Prepare isopropylmagnesium bromide from isopropyl bromide and magnesium turnings in anhydrous diethyl ether or THF.

• Reaction with Pyranone: To a solution of the 2,2-disubstituted 5-diethoxyphosphoryldihydropyran-4-one from Step 1 in anhydrous THF at -78 °C under an inert atmosphere, add the freshly prepared isopropylmagnesium bromide solution dropwise.

• Reaction Progression: Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting Michael adduct by column chromatography.

Step 3: Horner-Wadsworth-Emmons Reaction with Formaldehyde

• Reaction Setup: To a suspension of a base (e.g., potassium carbonate) in a suitable solvent (e.g., a mixture of THF and water), add the Michael adduct from Step 2.

• Addition of Formaldehyde: Add an aqueous solution of formaldehyde (e.g., 37% in water) to the reaction mixture.

• Reaction Progression: Stir the mixture vigorously at room temperature for 12-24 hours.

• Work-up and Purification: Extract the reaction mixture with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the final product, 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one, by column chromatography.

Biological Evaluation and Mechanism of Action

The synthesized 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one has been subjected to in vitro cytotoxicity screening against a panel of human cancer cell lines.

Cytotoxicity Data

Compound	Cancer Cell Line	IC50 (µM)[3]
6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one	HL-60 (Leukemia)	Highly Active
Carboplatin (Reference Drug)	HL-60 (Leukemia)	Less Active

*Qualitative comparison from the source indicating higher activity than the reference drug. Specific IC50 values for the 6-isopropyl derivative were not provided in the abstract, but the high activity was highlighted.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Further mechanistic studies on highly active compounds from this class have revealed that their cytotoxic effects are mediated through the induction of apoptosis and cell cycle arrest.[3]

Caption: Proposed mechanism of action for the title compound.

The presence of the α,β-unsaturated carbonyl moiety (a Michael acceptor) in the final product is a key structural feature often associated with anticancer activity. This functional group can react with nucleophilic residues (such as cysteine) in key cellular proteins, including those involved in cell proliferation and survival pathways, leading to their inactivation and subsequent cell death. The isopropyl group at the 6-position likely plays a crucial role in orienting the molecule within the active site of its biological target, thereby enhancing its potency.

Conclusion and Future Directions

The synthesis and biological evaluation of 6-isopropyl-2,2-dimethyl-5-methylidenetetrahydropyran-4-one underscore the potential of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold in the development of novel anticancer agents. The synthetic route presented is robust and amenable to the generation of a library of analogues for further structure-activity relationship (SAR) studies. Future work should focus on elucidating the specific molecular targets of these compounds, optimizing their pharmacokinetic properties, and evaluating their efficacy in in vivo cancer models. The strategic incorporation of the isopropyl group serves as a testament to the power of subtle structural modifications in the design of potent and selective therapeutics.

References

• Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. PubMed Central. [Link]

• Synthesis of 2,2,6-Trisubstituted 5-Methylidene-tetrahydropyran-4-ones with Anticancer Activity. MDPI. [Link]

• Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry. [Link]

Sources

• 1. Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-isopropyltetrahydro-4H-pyran-4-one Derivatives as Novel Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Neuroprotection

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and amyotrophic lateral sclerosis (ALS) represent a significant and growing global health burden. A key pathological feature of these diseases is the progressive loss of neuronal structure and function. The development of effective neuroprotective agents that can slow or halt this degenerative process is a paramount goal in modern medicinal chemistry. The pyran scaffold, a heterocyclic oxygen-containing ring, is a prevalent structural motif in numerous natural products and biologically active compounds, demonstrating a wide range of pharmacological activities.[1][2] This guide focuses on a promising, yet underexplored, class of compounds: 2-isopropyltetrahydro-4H-pyran-4-one derivatives .

The rationale for investigating this specific chemical scaffold stems from the known neuroprotective properties of various pyran-containing molecules.[1][2][3] The introduction of an isopropyl group at the 2-position of the tetrahydropyran-4-one core is hypothesized to enhance lipophilicity, potentially improving blood-brain barrier permeability, a critical attribute for centrally acting drugs. Furthermore, the ketone at the 4-position and the saturated heterocyclic ring provide a versatile template for further structural modifications to optimize biological activity.

This document serves as a comprehensive technical guide for the synthesis, characterization, and evaluation of 2-isopropyltetrahydro-4H-pyran-4-one derivatives as potential neuroprotective agents. It provides detailed, field-proven protocols and explains the scientific causality behind the experimental choices, empowering researchers to explore this promising chemical space.

PART 1: Synthesis and Characterization of 2-isopropyltetrahydro-4H-pyran-4-one Derivatives

The synthesis of the core scaffold and its derivatives is a critical first step. While various methods exist for the synthesis of the parent tetrahydropyran-4-one,[4] a multi-step approach is proposed here for the targeted synthesis of 2-isopropyl derivatives.

Proposed Synthetic Pathway

The following diagram outlines a plausible synthetic route, starting from commercially available reagents.

Caption: Proposed synthetic pathway for 2-isopropyltetrahydro-4H-pyran-4-one.

Protocol 1: Synthesis of the 2-isopropyltetrahydro-4H-pyran-4-one Core

Rationale: This protocol employs a Michael addition followed by an intramolecular cyclization and subsequent oxidation. The choice of L-proline as a catalyst for the Michael addition offers an asymmetric route, which could be crucial for stereospecific biological activity.

Materials:

• Isovaleraldehyde

• 3-Buten-2-one (Methyl vinyl ketone)

• L-proline

• p-Toluenesulfonic acid (p-TsOH)

• m-Chloroperoxybenzoic acid (m-CPBA)

• Jones reagent (Chromium trioxide in sulfuric acid)

• Dichloromethane (DCM)

• Toluene

• Acetone

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Step-by-Step Procedure:

• Michael Addition:

  • To a solution of isovaleraldehyde (1.0 eq) in DCM, add L-proline (0.1 eq).

  • Cool the mixture to 0°C and add 3-buten-2-one (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous NH4Cl and extract with DCM.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude Michael adduct.

• Intramolecular Cyclization:

  • Dissolve the crude Michael adduct in toluene.

  • Add a catalytic amount of p-TsOH (0.05 eq).

  • Heat the mixture to reflux using a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture, wash with saturated aqueous NaHCO3, and then with brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 2-isopropyl-6-methyl-dihydropyran.

• Oxidation to the Ketone:

  • Dissolve the dihydropyran from the previous step in DCM and cool to 0°C.

  • Add m-CPBA (1.1 eq) portion-wise and stir at 0°C for 2 hours.

  • Warm to room temperature and stir for an additional 4 hours.

  • Wash the reaction mixture with saturated aqueous Na2S2O3 and then with saturated aqueous NaHCO3.

  • Dry the organic layer, filter, and concentrate to obtain the intermediate epoxide.

  • Dissolve the crude epoxide in acetone and cool to 0°C.

  • Add Jones reagent dropwise until a persistent orange color is observed.

  • Stir for 1 hour at 0°C.

  • Quench the reaction by adding isopropanol until the solution turns green.

  • Filter the mixture through a pad of celite and concentrate the filtrate.

  • Extract the residue with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate.

  • Purify the final product by column chromatography to obtain 2-isopropyltetrahydro-4H-pyran-4-one.

Characterization: The structure of the final compound and intermediates should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and Mass Spectrometry.

PART 2: In Vitro Evaluation of Neuroprotective Activity

A tiered screening approach is recommended to efficiently evaluate the neuroprotective potential of the synthesized derivatives.

Experimental Workflow for In Vitro Screening

Caption: A tiered workflow for the in vitro evaluation of neuroprotective agents.

Protocol 2: Primary Cytotoxicity Assay

Rationale: It is crucial to determine the intrinsic toxicity of the compounds to ensure that any observed neuroprotective effects are not due to confounding factors. The SH-SY5Y human neuroblastoma cell line is a widely used and well-characterized model for neurotoxicity and neuroprotection studies.[3]

Materials:

• SH-SY5Y cells

• DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Synthesized 2-isopropyltetrahydro-4H-pyran-4-one derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Step-by-Step Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the old medium with fresh medium containing the compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells with the compounds for 24 or 48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Determine the CC50 (50% cytotoxic concentration) for each compound.

Protocol 3: Neuroprotection against Oxidative Stress

Rationale: Oxidative stress is a common pathological mechanism in many neurodegenerative diseases. This assay evaluates the ability of the compounds to protect neuronal cells from an oxidative insult, commonly induced by hydrogen peroxide (H2O2) or glutamate.[3]

Materials:

• SH-SY5Y cells and culture reagents

• Test compounds

• Hydrogen peroxide (H2O2) or L-Glutamic acid

• MTT solution or LDH assay kit

• 96-well plates

Step-by-Step Procedure:

• Cell Seeding: Seed SH-SY5Y cells as described in Protocol 2.

• Pre-treatment: After 24 hours, replace the medium with fresh medium containing non-toxic concentrations of the test compounds (determined from Protocol 2). Incubate for 2-4 hours.

• Induction of Oxidative Stress:

  • Add H2O2 (to a final concentration that induces ~50% cell death, e.g., 100-200 µM) or glutamate (e.g., 5-10 mM) to the wells.

  • Include a positive control (e.g., N-acetylcysteine) and a negative control (cells treated with H2O2/glutamate alone).

• Incubation: Incubate for 24 hours.

• Assessment of Cell Viability: Measure cell viability using the MTT assay (as in Protocol 2) or by measuring lactate dehydrogenase (LDH) release into the culture medium, which is an indicator of cell membrane damage.

• Data Analysis: Compare the viability of cells pre-treated with the compounds to the negative control. Calculate the percentage of neuroprotection.

Data Presentation: In Vitro Screening Results

Compound ID	CC50 (µM)	Neuroprotection at 10 µM (% of control)
Lead-1	>100	75 ± 5.2
Lead-2	85.3	68 ± 4.1
Control	N/A	0

PART 3: Elucidating the Mechanism of Action

Once lead compounds with significant neuroprotective activity are identified, it is essential to investigate their underlying mechanisms of action.

Hypothesized Signaling Pathway

Caption: A hypothesized signaling pathway for the neuroprotective action of pyran derivatives.

Protocol 4: Measurement of Intracellular Reactive Oxygen Species (ROS)

Rationale: This protocol directly measures the antioxidant capacity of the compounds within the cellular environment.

Materials:

• SH-SY5Y cells

• Test compounds

• H2O2

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• Black 96-well plates

Step-by-Step Procedure:

• Cell Culture and Treatment: Follow steps 1-3 of Protocol 3 in a black 96-well plate.

• DCFH-DA Staining: After the desired incubation period with H2O2, wash the cells with warm PBS. Add DCFH-DA solution (10 µM in serum-free medium) and incubate for 30 minutes at 37°C.

• Fluorescence Measurement: Wash the cells again with PBS. Measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm) using a fluorescence plate reader.

• Data Analysis: Compare the fluorescence levels in compound-treated wells to the H2O2-only control.

PART 4: In Vivo Evaluation in Animal Models of Neurodegeneration

Promising candidates from in vitro studies should be evaluated in vivo to assess their efficacy and pharmacokinetic properties in a whole organism. The choice of animal model depends on the specific neurodegenerative disease being targeted.[5][6]

Protocol 5: Evaluation in a Mouse Model of Parkinson's Disease (MPTP Model)

Rationale: The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model is a well-established toxin-induced model of Parkinson's disease that recapitulates the loss of dopaminergic neurons in the substantia nigra.

Materials:

• C57BL/6 mice

• MPTP

• Test compound formulated for administration (e.g., in saline or a suitable vehicle)

• Apparatus for behavioral testing (e.g., rotarod, open field)

• Reagents for immunohistochemistry (e.g., anti-tyrosine hydroxylase antibody)

Step-by-Step Procedure:

• Animal Acclimatization and Grouping: Acclimatize mice for at least one week. Divide them into groups: Vehicle control, MPTP + Vehicle, MPTP + Test Compound (at different doses).

• Compound Administration: Administer the test compound (e.g., via oral gavage or intraperitoneal injection) for a specified period before and/or after MPTP administration.

• MPTP Induction: Administer MPTP (e.g., 20 mg/kg, i.p., 4 doses at 2-hour intervals).

• Behavioral Assessment: Conduct behavioral tests (e.g., rotarod test for motor coordination) at different time points after MPTP administration.

• Neurochemical and Histological Analysis:

  • At the end of the study, sacrifice the animals and harvest the brains.

  • Measure dopamine and its metabolites in the striatum using HPLC.

  • Perform immunohistochemistry on brain sections to quantify the number of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra.

Data Presentation: In Vivo Efficacy Data

Treatment Group	Rotarod Latency (s)	TH+ Neuron Count (Substantia Nigra)
Vehicle	180 ± 15	100%
MPTP + Vehicle	60 ± 10	45 ± 5%
MPTP + Compound (10 mg/kg)	120 ± 12	70 ± 8%

PART 5: Structure-Activity Relationship (SAR) Studies

Systematic modification of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold can provide valuable insights into the structural requirements for optimal neuroprotective activity.

Key Structural Modifications to Explore:

• Substitution at the 2-position: Replace the isopropyl group with other alkyl or aryl groups to probe the effect of size, lipophilicity, and electronic properties.

• Substitution at the 3- and 5-positions: Introduce substituents on the pyran ring to explore their impact on conformation and receptor binding.

• Modification of the 4-keto group: Convert the ketone to an oxime or other derivatives to investigate the role of this functional group.

A comprehensive SAR analysis, correlating structural changes with in vitro activity, will guide the design of more potent and selective neuroprotective agents.[3]

Conclusion

The 2-isopropyltetrahydro-4H-pyran-4-one scaffold represents a promising starting point for the development of novel neuroprotective agents. The protocols and guidelines presented in this document provide a robust framework for the synthesis, in vitro screening, mechanistic elucidation, and in vivo evaluation of this class of compounds. A systematic and logical approach, as outlined here, will be instrumental in unlocking the full therapeutic potential of these pyran derivatives in the fight against neurodegenerative diseases.

References

• Almalki, F. A. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Saudi Pharmaceutical Journal, 31(6), 998–1018. [Link]

• Antkiewicz-Michaluk, L., Lazarewicz, J. W., Patsenka, A., Kajta, M., Zieminska, E., Salinska, E., Wasik, A., Golembiowska, K., & Vetulani, J. (2006). The mechanism of 1,2,3,4-tetrahydroisoquinolines neuroprotection: the importance of free radicals scavenging properties and inhibition of glutamate-induced excitotoxicity. Journal of Neurochemistry, 97(3), 846–854. [Link]

• El-Sayed, N. F., El-Bendary, E. R., El-Ashry, S. M., & Al-Ashmawy, M. B. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4591. [Link]

• Golon, A. A., Maslov, M. A., & Kutyashev, I. B. (2021). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives. Molecules, 26(21), 6432. [Link]

• InVivo Biosystems. (n.d.). Alzheimer's Disease Models. Retrieved from [Link]

• Janković, M., & Storr, S. J. (2021). In vitro Models of Neurodegenerative Diseases. Frontiers in Molecular Neuroscience, 14, 733981. [Link]

• MD Biosciences. (n.d.). Neurodegeneration In Vitro Screening Assay. Retrieved from [Link]

• Potashkin, J. A., & Blume, S. R. (2021). Animal Models of Neurodegenerative Diseases. Biomolecules, 11(5), 733. [Link]

• Rojas-Gassibe, E., & Rochet, J.-C. (2020). An in vitro screening cascade to identify neuroprotective antioxidants in ALS. PLoS ONE, 15(3), e0229327. [Link]

• Sánchez-López, E., Ettcheto, M., Egea, M. A., Espina, M., Calpena, A. C., Camins, A., Souto, E. B., & Garcia, M. L. (2019). Synthesis and Neuroprotective Properties of N-Substituted C-Dialkoxyphosphorylated Nitrones. ACS Omega, 4(5), 8581–8587. [Link]

• Various Authors. (2025). Emphasis on the In-Vivo & In-vitro Screening Models for the Evaluation of Disease Acting on Alzheimer's Disease. Auctores. [Link]

• Vasileva, L. V., Saracheva, K. E., Tsvetkova, D. Z., Zheleva-Dimitrova, D. Z., & Obreshkova, D. V. (2022). Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro. Antioxidants, 11(9), 1735. [Link]

• Villalobos-Labra, R., Valenzuela-Avilés, F., & Echeverria, J. (2023). In Vitro Antioxidant Activity and In Vivo Neuroprotective Effect of Parastrephia quadrangularis in a Drosophila Parkinson's Disease Model. Antioxidants, 12(11), 2008. [Link]

• CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one. (2012).
• CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one. (2014).

• Jilalat, J. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52. [Link]

Sources

• 1. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 5. Animal Models of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Emphasis on the In-Vivo & In-vitro Screening Models for the Evaluation of Disease Acting on Alzheimer’s Disease | Auctores [auctoresonline.org]

Application Note: Quantitative Analysis of 2-isopropyltetrahydro-4H-pyran-4-one

Introduction

2-isopropyltetrahydro-4H-pyran-4-one is a substituted cyclic ketone of increasing interest in the pharmaceutical and fine chemical industries. Its structural motif is found in various biologically active molecules and serves as a key building block in organic synthesis.[1][2] Accurate and precise quantification of this compound is paramount for quality control, process monitoring, and pharmacokinetic studies. This application note provides detailed protocols for the quantitative determination of 2-isopropyltetrahydro-4H-pyran-4-one in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The methodologies are designed to be robust and are presented with a self-validating framework compliant with ICH Q2(R1) guidelines.[3][4]

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is crucial for method development. While specific experimental data for 2-isopropyltetrahydro-4H-pyran-4-one is not extensively published, its properties can be inferred from its parent compound, tetrahydro-4H-pyran-4-one, and its structure.

Property	Predicted/Inferred Value	Justification/Reference
Molecular Formula	C₈H₁₄O₂	Based on chemical structure
Molecular Weight	142.19 g/mol	Calculated from the molecular formula
Boiling Point	~180-200 °C	Higher than tetrahydro-4H-pyran-4-one due to the isopropyl group.
Solubility	Soluble in organic solvents (e.g., methanol, acetonitrile, dichloromethane). Limited solubility in water.	Typical for cyclic ketones with alkyl substituents.[5]
UV Absorbance	Weak chromophore, expected λmax ~280 nm (n→π* transition of the carbonyl group).	Ketones exhibit a weak UV absorbance. Derivatization may be needed for enhanced HPLC-UV sensitivity.[6]

Primary Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the quantification of volatile and semi-volatile compounds like 2-isopropyltetrahydro-4H-pyran-4-one due to its high sensitivity and selectivity.

Rationale for Method Selection

The volatility of 2-isopropyltetrahydro-4H-pyran-4-one makes it an ideal candidate for GC analysis. The mass spectrometer provides unambiguous identification and quantification, even in complex matrices. This method is particularly suitable for trace-level analysis of impurities or in biological samples.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 2-isopropyltetrahydro-4H-pyran-4-one.

Detailed Protocol: GC-MS Quantification

1. Sample Preparation (from a pharmaceutical formulation):

• Accurately weigh a portion of the homogenized sample (e.g., tablet powder, liquid formulation) equivalent to approximately 10 mg of 2-isopropyltetrahydro-4H-pyran-4-one into a 50 mL volumetric flask.

• Add 25 mL of methanol and sonicate for 15 minutes to dissolve the analyte.

• Dilute to volume with methanol and mix well.

• Filter the solution through a 0.45 µm PTFE syringe filter.

• Perform a serial dilution with methanol to achieve a final concentration within the calibration range (e.g., 1-100 µg/mL).

2. GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good separation for a wide range of analytes with varying polarities.
Inlet Temperature	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode	Splitless (for trace analysis) or Split (10:1 for higher concentrations)	Splitless mode enhances sensitivity, while split mode prevents column overloading.
Injection Volume	1 µL	A standard volume for reproducible injections.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 220 °C (hold 5 min)	A general-purpose temperature program suitable for separating the analyte from potential impurities.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Source Temperature	230 °C	Optimizes ion formation and prevents contamination.
Quadrupole Temp	150 °C	Maintains ion transmission efficiency.
Acquisition Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity for quantification by monitoring characteristic ions.
Monitored Ions	To be determined from the mass spectrum of a pure standard. Likely fragments would include the molecular ion (m/z 142) and fragments from the loss of the isopropyl group (m/z 99) and other characteristic fragments.

3. Calibration and Quantification:

• Prepare a series of calibration standards of 2-isopropyltetrahydro-4H-pyran-4-one in methanol covering the expected sample concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Inject each standard and the prepared samples into the GC-MS system.

• Construct a calibration curve by plotting the peak area of the target ion against the concentration of the standards.

• Determine the concentration of 2-isopropyltetrahydro-4H-pyran-4-one in the samples from the calibration curve.

Secondary Analytical Method: HPLC-UV

For routine analysis where high sensitivity is not the primary requirement, HPLC-UV offers a robust and reliable alternative.

Rationale for Method Selection

HPLC is a versatile technique suitable for a wide range of compounds. While 2-isopropyltetrahydro-4H-pyran-4-one has a weak chromophore, with an appropriate mobile phase and a sensitive UV detector, it can be quantified effectively, especially in drug substance and formulated product assays.[7]

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for the HPLC-UV analysis of 2-isopropyltetrahydro-4H-pyran-4-one.

Detailed Protocol: HPLC-UV Quantification

1. Sample Preparation:

• Prepare a stock solution of the sample by dissolving an accurately weighed amount in the mobile phase to obtain a concentration of approximately 1 mg/mL.

• Further dilute with the mobile phase to a concentration within the linear range of the method (e.g., 10-200 µg/mL).

• Filter the final solution through a 0.45 µm nylon or PTFE syringe filter before injection.

2. HPLC Instrumentation and Parameters:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A versatile reversed-phase column suitable for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid	Provides good peak shape and resolution. Formic acid is a volatile modifier suitable for potential LC-MS compatibility.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintains stable retention times.
Injection Volume	10 µL	A typical injection volume for HPLC analysis.
UV Detection	280 nm	Based on the expected n→π* transition of the carbonyl group. Wavelength may need optimization.

3. Calibration and Quantification:

• Prepare a series of calibration standards of 2-isopropyltetrahydro-4H-pyran-4-one in the mobile phase (e.g., 10, 25, 50, 100, 150, 200 µg/mL).

• Inject the standards and samples.

• Generate a calibration curve by plotting peak area versus concentration.

• Calculate the concentration of the analyte in the samples.

Method Validation

Both the GC-MS and HPLC-UV methods should be validated according to ICH Q2(R1) guidelines to ensure they are suitable for their intended purpose.[3][4]

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	The peak for 2-isopropyltetrahydro-4H-pyran-4-one should be well-resolved from other peaks (impurities, excipients, degradation products). Peak purity should be confirmed by MS or a photodiode array detector.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 over a specified range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.	To be established based on the linearity study.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of 98.0% to 102.0% for the assay of the drug substance.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (intra-day precision): RSD ≤ 2.0%. Intermediate precision (inter-day and inter-analyst): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1. Precision at the LOQ should be RSD ≤ 10%.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when parameters like flow rate, column temperature, or mobile phase composition are slightly varied.

Forced Degradation Studies

To develop a stability-indicating method, forced degradation studies should be performed on 2-isopropyltetrahydro-4H-pyran-4-one.[8][9]

Stress Condition	Typical Procedure
Acid Hydrolysis	0.1 M HCl at 60 °C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60 °C for 24 hours
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	105 °C for 48 hours (solid state)
Photolytic Degradation	Expose to UV light (254 nm) and visible light for a specified duration

The developed analytical method should be able to separate the intact drug from any degradation products formed.

Considerations for Chiral Separation

The presence of a chiral center at the 2-position of the pyran ring means that 2-isopropyltetrahydro-4H-pyran-4-one exists as a pair of enantiomers. If the stereochemistry is critical for its intended use, a chiral separation method will be necessary. This can be achieved using chiral chromatography, either by GC or HPLC with a chiral stationary phase.[10][11]

Conclusion

This application note provides a comprehensive guide for the quantitative analysis of 2-isopropyltetrahydro-4H-pyran-4-one using GC-MS and HPLC-UV. The detailed protocols and validation guidelines offer a robust framework for researchers, scientists, and drug development professionals to implement these methods for quality control and research purposes. The choice between GC-MS and HPLC-UV will depend on the specific requirements of the analysis, such as the required sensitivity and the nature of the sample matrix.

References

• SIELC Technologies. (n.d.). Separation of Tetrahydro-4H-pyran-4-one on Newcrom R1 HPLC column. Retrieved from [Link]

• Li, Y., & Li, X. (2022). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives. Molecules, 27(24), 8934. [Link]

• Ramanaiah, G., Ramachandran, D., Srinivas, G., Gowardhane, J., Rao, P., & V, S. (2012). Development and Validation of Stability Indicating RP-LC Method for Estimation of Ranolazine in Bulk and Its Pharmaceutical Formulations. American Journal of Analytical Chemistry, 3, 378-384. doi: 10.4236/ajac.2012.35050.

• D'Souza, R., & D'Souza, P. (2015). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. Journal of Analytical & Bioanalytical Techniques, 6(5). [Link]

• Wang, Y., et al. (2021). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. Foods, 10(11), 2745. [Link]

• Hong, P., & McConville, M. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.

• Li, Y., & Li, X. (2022). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives. Molecules, 27(24), 8934. [Link]

• Badgujar, V. L., et al. (2024). STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR DETERMINATION OF RANITIDINE IN BULK AND PHARMACEUTICAL DOSAGE FORM.

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Stalcup, A. M. (2010). Chiral separations. Annual review of analytical chemistry, 3, 341–363. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Retrieved from [Link]

• Marcos, J., & Pozo, O. J. (2015). Derivatization of steroids in biological samples for GC-MS and LC-MS analyses. Bioanalysis, 7(20), 2695–2716. [Link]

• Power, J. D., et al. (2021). Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method. Journal of analytical toxicology, 45(5), 478–490. [Link]

• Asad, S., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6214. [Link]

• ResearchGate. (2025). Chapter 11 Liquid—liquid extraction. Retrieved from [Link]

• Wang, Y., et al. (2024). Girard Derivatization-Based Enrichment Strategy for Profiling the Carbonyl Submetabolome in Biological Samples. Analytical Chemistry. [Link]

• ResearchGate. (2026). Quantitative GC-MS analysis of drugs. Retrieved from [Link]

• Singh, R., & Rehman, Z. (2012). Forced Degradation Study in Pharmaceutical Stability. Biomedical Journal of Scientific & Technical Research.
• Jo, J. H., et al. (2016). Chemical derivatization of pharmaceutical samples prior to Gas- Chromatography and Mass-Spectrometry analysis.
• Kumar, A., et al. (2020). DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Liu, R. H., & Lin, D. L. (1998). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 6(3).

• Shimadzu. (n.d.). C146-E327 Technical Report: Comprehensive Detection and Structural Elucidation of Synthetic Cathinones Using GC-MS/MS. Retrieved from [Link]

• Google Patents. (n.d.). CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.
• Sugaya, N., et al. (2004). Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine. Anal Sci, 20(5), 865-70.

• Wu, H. L., et al. (2003). Liquid-liquid-liquid microextraction of aromatic amines from water samples combined with high-performance liquid chromatography. Journal of chromatography. A, 1017(1-2), 115–122. [Link]

• Benfatti, F., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 227. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ResearchGate. (n.d.). The mass spectrum analysis and structure of 4H-pyran-4-one, 2,. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample Preparation – Liquid-Liquid Extraction. Retrieved from [Link]

• ScienceScholar. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. Retrieved from [Link]

• Vijaya, G., et al. (n.d.). Validated stability-indicating HPLC method for simultaneous estimation of Ofloxacin and Satranidazole from pharmaceutical dos. Retrieved from [Link]

• ResearchGate. (n.d.). Forced Degradation Studies. Retrieved from [Link]

• Tsikas, D. (2016). Quantitative GC-MS/MS in the clinical analysis of eicosanoids: A critical review and discussion, a 40-years historical retrospect, and possible implications for LC-MS/MS. Clinica chimica acta; international journal of clinical chemistry, 461, 18–34. [Link]

• ResearchGate. (n.d.). Synthesis and Chiral Separation of Some 4-thioflavones. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4616. [Link]

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Retrieved from [Link]

• SCION Instruments. (n.d.). GC-MS sample preparation and column choice guide. Retrieved from [Link]

• American Laboratory. (2008). Gas Chromatographic Applications for a High-Performance Cyanopropylphenyl-Substituted Polydimethylsiloxane Column Technology. Retrieved from [Link]

• Singh, S., & Kumar, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical analysis, 3(2), 77–88. [Link]

• Sugaya, N., et al. (2004). Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 20(5), 865–870. [Link]

• Stalcup, A. M. (2010). Chiral separations. Annual review of analytical chemistry, 3, 341–363. [Link]

• Google Patents. (n.d.). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• ResearchGate. (2025). Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry. Retrieved from [Link]

• AMS Bio. (n.d.). Analytical Method Development and Validation in Pharmaceuticals. Retrieved from [Link]

• van der Heijden, A., et al. (2016). Quantitative mass spectrometry methods for pharmaceutical analysis. Philosophical transactions. Series A, Mathematical, physical, and engineering sciences, 374(2079), 20150363. [Link]

Sources

• 1. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 2. sciencescholar.us [sciencescholar.us]
• 3. researchtrendsjournal.com [researchtrendsjournal.com]
• 4. mdpi.com [mdpi.com]
• 5. Liquid-liquid extraction [scioninstruments.com]
• 6. 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Separation of Tetrahydro-4H-pyran-4-one on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. biomedres.us [biomedres.us]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-isopropyltetrahydro-4H-pyran-4-one

Welcome to the technical support center for 2-isopropyltetrahydro-4H-pyran-4-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this valuable synthetic intermediate. Drawing from established chemical principles and field-proven methodologies, this document provides in-depth troubleshooting guides, FAQs, and detailed protocols to help you achieve the desired purity and yield in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification and handling of 2-isopropyltetrahydro-4H-pyran-4-one.

Q1: What are the most common impurities I should expect in my crude 2-isopropyltetrahydro-4H-pyran-4-one?

A1: The impurity profile is heavily dependent on the synthetic route. However, common contaminants often include unreacted starting materials from the cyclization reaction (e.g., Prins cyclization precursors), solvents, and water.[1][2] More problematic are process-related impurities such as structural isomers, aldehydic byproducts, and ring-opened species. The tetrahydropyran ring is susceptible to cleavage under strong acidic or basic conditions, which can lead to the formation of linear hydroxy-aldehydes or other degradation products.[3][4]

Q2: What is the recommended first-pass purification strategy for this compound?

A2: For most crude samples, vacuum distillation is the most effective initial purification method.[5][6] This technique is ideal for separating the target compound from non-volatile starting materials, catalysts, and high-boiling point byproducts. The use of a vacuum is critical to lower the boiling point, thereby preventing thermal degradation, which can occur at elevated temperatures.[3]

Q3: My purified product is a colorless liquid, but it turns yellow upon storage. What is causing this?

A3: The development of a yellow color upon storage is often indicative of the presence of trace aldehydic impurities.[7] These aldehydes can undergo self-condensation or polymerization reactions over time, forming colored products. This instability is often accelerated by exposure to light and air.[3][7] Proper purification to remove these aldehydes and storage under an inert atmosphere (e.g., nitrogen or argon) in an amber vial at a reduced temperature is recommended.[8]

Q4: Is 2-isopropyltetrahydro-4H-pyran-4-one stable to standard aqueous workup conditions?

A4: The compound is generally stable to neutral or mildly acidic/basic aqueous workups. However, prolonged exposure to strong acids or bases, especially at elevated temperatures, can induce acid-catalyzed hydrolysis and ring-opening.[3][4] It is advisable to perform aqueous extractions efficiently and avoid lengthy exposure to harsh pH conditions. After any aqueous workup, the organic phase must be thoroughly dried using an appropriate agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to remove residual water before any subsequent distillation.[1]

Section 2: Troubleshooting Guide

This guide provides a structured approach to solving more complex purification issues.

Issue 1: Persistent Impurities After Distillation

Symptom: GC/LC analysis shows one or more persistent impurity peaks with similar retention times to the main product, even after careful fractional distillation.

Causality Analysis: This issue commonly arises from the presence of structural isomers or byproducts with boiling points very close to that of 2-isopropyltetrahydro-4H-pyran-4-one. Aldehydic impurities, which are common in ketone synthesis, can also be difficult to separate by distillation alone.[9][10]

Troubleshooting Protocol:

• Identify the Impurity: Use GC-MS or LC-MS to determine the mass of the unknown impurity. An exact mass can help deduce its molecular formula. If the impurity is present in sufficient quantity, isolate it via preparative chromatography for NMR analysis to confirm its structure.

• Chemical Quenching for Aldehydes: If an aldehydic impurity is suspected, a sodium bisulfite wash is a highly effective chemical extraction method.[5][9] Aldehydes and sterically unhindered ketones react with sodium bisulfite to form water-soluble adducts, which can be easily removed into an aqueous layer.[11] The desired, more sterically hindered ketone product will remain in the organic phase.

• High-Efficiency Fractional Distillation: If the impurity is a non-aldehydic isomer, consider using a distillation column with a higher number of theoretical plates (e.g., a Vigreux or packed column) under a high vacuum to improve separation efficiency.

Table 1: Common Impurities and Recommended Removal Strategies

Impurity Type	Likely Source	Recommended Purification Method	Causality
Unreacted Starting Materials	Incomplete reaction	Vacuum Distillation	Significant difference in boiling points.
Aldehydic Byproducts	Side reactions during synthesis	Sodium Bisulfite Wash followed by Distillation	Forms a water-soluble adduct for easy removal by extraction.[9][11]
Ring-Opened Products	Acid/Base instability during workup	Column Chromatography	Change in polarity allows for separation on silica gel.
Water	Aqueous workup	Drying with MgSO₄/Na₂SO₄; Azeotropic removal	Physical removal of residual water before distillation.[1]
High-Boiling Colored Impurities	Thermal degradation; Aldehyde polymerization	Distillation with a non-volatile amine; Activated Carbon Treatment	Amine converts aldehydes to high-boiling imines; carbon adsorbs colored molecules.[7]

Issue 2: Low Yield or Product Decomposition During Purification

Symptom: A significant loss of material is observed during distillation, often accompanied by darkening or polymerization in the distillation flask.

Causality Analysis: 2-isopropyltetrahydro-4H-pyran-4-one, like many ketones, can be susceptible to thermal degradation or self-condensation reactions at high temperatures.[3] Distilling at atmospheric pressure is often too harsh. The presence of residual acidic or basic catalysts can also promote decomposition during heating.

Troubleshooting Protocol:

• Neutralize Crude Product: Before any distillation, wash the crude product with a dilute solution of sodium bicarbonate (NaHCO₃) to remove any acidic residues, followed by a water wash.

• Optimize Vacuum Distillation: The primary solution is to reduce the distillation temperature. This is achieved by performing the distillation under a higher vacuum.

• Consider Steam Distillation: For heat-sensitive compounds, steam distillation can sometimes be an alternative, although it requires the compound to be volatile with steam and immiscible with water.

• Short-Path Distillation: For small-scale purifications, a Kugelrohr or short-path distillation apparatus minimizes the time the compound spends at high temperatures, reducing the risk of degradation.

Visualization of the General Purification Workflow

The following diagram illustrates a robust workflow for purifying crude 2-isopropyltetrahydro-4H-pyran-4-one, incorporating decision points for addressing common impurity types.

Caption: Decision-based workflow for purification.

Section 3: Detailed Experimental Protocols

Protocol 1: Purification via Vacuum Distillation

This protocol describes the standard method for purifying 2-isopropyltetrahydro-4H-pyran-4-one from non-volatile impurities.

Methodology:

• Preparation: Ensure the crude product has been washed to remove any acidic or basic residues and is thoroughly dried. The presence of water will interfere with achieving a stable vacuum.

• Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum work. Include a vacuum adapter, a cold trap cooled with dry ice/acetone or liquid nitrogen, and connect to a vacuum pump with a pressure gauge. Use a stirring hot plate and a magnetic stir bar in the distillation flask to ensure smooth boiling.

• Distillation:

  • Charge the distillation flask with the crude, dried product (no more than 2/3 full).

  • Slowly apply the vacuum and observe the pressure. Once the system is stable, begin heating the distillation flask gently.

  • Collect a small forerun fraction, which may contain residual solvents or more volatile impurities.

  • Carefully collect the main fraction at the expected boiling point for the given pressure.

  • Stop the distillation before the flask goes to dryness to prevent the concentration and potential decomposition of high-boiling residues.

• Shutdown: Allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Protocol 2: Removal of Aldehydic Impurities via Sodium Bisulfite Wash

This protocol is a self-validating system for selectively removing aldehyde contaminants.[9][11]

Methodology:

• Solution Preparation: Dissolve the crude ketone in a suitable organic solvent in which it is highly soluble but that is immiscible with water (e.g., diethyl ether, MTBE, or toluene).

• Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a saturated aqueous solution of sodium bisulfite (NaHSO₃).

  • Shake the funnel vigorously for 5-10 minutes. Vent frequently to release any pressure buildup. Allow the layers to separate.

  • Drain the lower aqueous layer.

  • Repeat the extraction with fresh NaHSO₃ solution one or two more times to ensure complete removal of aldehydes.

• Workup:

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (to remove any residual SO₂) and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Final Purification: The resulting aldehyde-free ketone can then be further purified by vacuum distillation as described in Protocol 1 to remove the extraction solvent and any other impurities.

Troubleshooting Logic Diagram

This diagram helps diagnose issues based on analytical observations.

Caption: Diagnostic flowchart for purification issues.

References

• Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations . PubMed Central. Available at: [Link]

• Preparation method of tetrahydropyran-4-one and pyran-4-one. Google Patents (CN102627621A).
• Synthesis method of tetrahydro-4H-pyran-4-one. Google Patents (CN103508990A).

• Preparation of 2-isobutyl-4-methyltetrahydro-2H-pyran-4-ol via Prins cyclization using Fe-modified silica . ResearchGate. Available at: [Link]

• 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives . MDPI. Available at: [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol . PMC - NIH. Available at: [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol . JoVE. Available at: [Link]

• Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts . Royal Society Publishing. Available at: [Link]

• Chemistry Corner - Solvent Distillation 101 . YouTube. Available at: [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures . ACS Publications. Available at: [Link]

• Cyclic Ether Synthesis via Palladium-Catalyzed Directed Dehydrogenative Annulation at Unactivated Terminal Positions . Journal of the American Chemical Society. Available at: [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples . Aurora Pro Scientific. Available at: [Link]

• 15.12: Cyclic Ethers . Chemistry LibreTexts. Available at: [Link]

• Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions . ChemistrySelect. Available at: [Link]

• Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts . Wikimedia Commons. Available at: [Link]

• Method for purification of ketones. Google Patents (US2826537A).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 7. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

Technical Support Center: Optimization of Reaction Conditions for 2-Isopropyltetrahydro-4H-pyran-4-one

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one. This valuable heterocyclic ketone is a key building block in the synthesis of various pharmaceutical compounds and natural products. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you optimize your reaction conditions and overcome common challenges.

Introduction to the Synthesis of 2-Isopropyltetrahydro-4H-pyran-4-one

The synthesis of 2-substituted tetrahydro-4H-pyran-4-ones is a common objective in organic synthesis due to their prevalence in biologically active molecules. Several synthetic strategies can be employed, including the hetero-Diels-Alder reaction, intramolecular oxa-Michael addition, and the Prins cyclization. Among these, the Prins cyclization stands out as a powerful and convergent method for constructing the tetrahydropyran ring system.[1][2] This guide will focus primarily on the optimization of the Prins cyclization for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one, a route that offers flexibility and the potential for stereocontrol.

The general approach involves the acid-catalyzed reaction of a homoallylic alcohol with an aldehyde, in this case, isovaleraldehyde, to introduce the isopropyl group at the 2-position. The choice of catalyst, solvent, temperature, and stoichiometry are all critical parameters that can significantly impact the yield, purity, and diastereoselectivity of the reaction.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one.

Problem 1: Low or No Product Yield

Possible Causes:

• Inefficient Catalyst: The choice and concentration of the acid catalyst are crucial. Both Brønsted and Lewis acids can be effective, but their activity can vary depending on the substrate and reaction conditions.[1]

• Decomposition of Starting Materials or Product: Aldehydes, especially branched ones like isovaleraldehyde, can be prone to side reactions such as self-condensation under acidic conditions. The product itself may also be unstable to harsh acidic conditions over long reaction times.

• Suboptimal Reaction Temperature: The Prins cyclization is often temperature-sensitive. Temperatures that are too low may result in a sluggish reaction, while temperatures that are too high can lead to decomposition and the formation of byproducts.

• Presence of Water: While some aqueous Prins cyclizations are known, many acid-catalyzed reactions require anhydrous conditions to prevent catalyst deactivation and unwanted side reactions.

Solutions:

• Catalyst Screening and Optimization:

  • Brønsted Acids: Start with a common Brønsted acid like p-toluenesulfonic acid (PTSA) or camphorsulfonic acid (CSA). If yields are low, consider a stronger acid, but be mindful of potential degradation.

  • Lewis Acids: A wide range of Lewis acids can be employed, including InCl₃, Sc(OTf)₃, or BiCl₃.[1] Perform small-scale test reactions to screen a panel of Lewis acids to identify the most effective one for your specific substrate. Catalyst loading should also be optimized; typically, 5-20 mol% is a good starting point.

• Control of Reaction Temperature and Time:

  • Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Start with a low temperature (e.g., 0 °C or room temperature) and gradually increase it if the reaction is not proceeding.

  • Once the reaction is complete, quench it promptly to prevent product degradation.

• Ensure Anhydrous Conditions:

  • Use freshly distilled solvents and reagents.

  • Dry glassware thoroughly before use.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Formation of Multiple Products and Byproducts

Possible Causes:

• Side Reactions of the Aldehyde: Isovaleraldehyde can undergo aldol condensation or other self-polymerization reactions.

• Formation of Stereoisomers: The product has a stereocenter at the 2-position. The reaction conditions will influence the diastereomeric ratio if other stereocenters are present or formed.

• Oxonia-Cope Rearrangement: This is a common side reaction in Prins cyclizations that can lead to the formation of constitutional isomers and racemization.[1]

• Elimination Reactions: The carbocation intermediate in the Prins cyclization can undergo elimination to form dihydropyran derivatives.

Solutions:

• Optimize Reagent Addition: Add the isovaleraldehyde slowly to the reaction mixture containing the homoallylic alcohol and catalyst to maintain a low concentration of the aldehyde and minimize self-condensation.

• Control Stereoselectivity: The diastereoselectivity of the Prins cyclization is often influenced by the catalyst and reaction temperature. Chiral catalysts can be employed to achieve enantioselective synthesis.[3]

• Minimize Oxonia-Cope Rearrangement: This rearrangement is often favored at higher temperatures. Running the reaction at lower temperatures can help to suppress this side reaction. The choice of a less coordinating counterion from the acid catalyst can also influence the reaction pathway.

• Favor Cyclization over Elimination: The choice of solvent can play a role. Less polar solvents may favor the desired cyclization.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the Prins cyclization synthesis of 2-isopropyltetrahydro-4H-pyran-4-one?

A1: The reaction proceeds through a series of steps initiated by the activation of the aldehyde by an acid catalyst.

Caption: General mechanism of the Prins cyclization for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one.

Q2: Which homoallylic alcohol should I use to synthesize 2-isopropyltetrahydro-4H-pyran-4-one?

A2: To obtain the tetrahydropyran-4-one structure, a suitable homoallylic alcohol precursor is one that, upon cyclization, will lead to the desired ketone functionality at the 4-position. A common strategy involves using a homoallylic alcohol with a protected hydroxyl group or a group that can be easily converted to a ketone. A silyl enol ether of a hydroxy ketone is a versatile precursor for this type of transformation.[4][5]

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• TLC: Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting materials from the product. The product, being more polar than the starting aldehyde and alcohol, will have a lower Rf value.

• GC-MS: This is a powerful technique to not only monitor the disappearance of starting materials and the appearance of the product but also to identify any major byproducts being formed.

Q4: What are the best practices for purifying the final product?

A4: Purification of 2-isopropyltetrahydro-4H-pyran-4-one typically involves a standard aqueous workup followed by chromatography.

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. Extract the aqueous layer with a suitable organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane. The exact eluent composition will need to be determined by TLC analysis.

Experimental Protocol: Prins Cyclization for 2-Isopropyltetrahydro-4H-pyran-4-one

This protocol is a general guideline and may require optimization for your specific setup and reagents.

Materials:

• A suitable homoallylic alcohol precursor (e.g., a hydroxy silyl enol ether)

• Isovaleraldehyde (freshly distilled)

• Anhydrous dichloromethane (DCM)

• Lewis acid catalyst (e.g., Sc(OTf)₃)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the homoallylic alcohol precursor (1.0 eq) and dissolve it in anhydrous DCM.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., Sc(OTf)₃, 10 mol%) to the solution and stir for 5-10 minutes at room temperature.

• Aldehyde Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of freshly distilled isovaleraldehyde (1.2 eq) in anhydrous DCM to the reaction mixture over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by TLC or GC-MS every 30-60 minutes. If the reaction is sluggish, it can be allowed to warm to room temperature.

• Quenching: Once the reaction is complete (as indicated by the consumption of the limiting reagent), quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Workup: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 2-isopropyltetrahydro-4H-pyran-4-one.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Table 1: Summary of Key Reaction Parameters and Optimization Strategies

Parameter	Recommended Starting Condition	Optimization Strategy
Catalyst	Sc(OTf)₃ (10 mol%)	Screen other Lewis acids (e.g., InCl₃, BiCl₃) or Brønsted acids (e.g., PTSA, CSA). Optimize catalyst loading (5-20 mol%).
Solvent	Anhydrous Dichloromethane (DCM)	Test other anhydrous, non-polar aprotic solvents like toluene or diethyl ether.
Temperature	0 °C to Room Temperature	If the reaction is slow, gently warm. If byproduct formation is significant, run at lower temperatures (e.g., -20 °C or -78 °C).
Stoichiometry	1.2 eq of Isovaleraldehyde	Vary the excess of the aldehyde. A larger excess may improve conversion but can also lead to more side reactions.
Reaction Time	1-6 hours	Monitor closely by TLC or GC-MS to determine the optimal reaction time and avoid product degradation.

Logical Workflow for Troubleshooting Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one.

References

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Retrieved from [Link]

• Yadav, J. S., Reddy, B. V. S., Kumar, G. G. K. S. N., & Aravind, S. (2008).
• Google Patents. (2014). CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.
• Google Patents. (2012). CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one.
• Tay, G. C., Huang, C. Y., & Rychnovsky, S. D. (2014). Silyl enol ether Prins cyclization: diastereoselective formation of substituted tetrahydropyran-4-ones. The Journal of organic chemistry, 79(18), 8733–8749.
• Reddy, B. V. S., et al. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932–963.
• Rychnovsky, S. D., & Kim, J. (2007). Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. Organic letters, 9(23), 4839–4842.
• St-Gelais, A. (2021). Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. BTEC Applied Science Level 3 - Unit 19 Assignment 2.

• ResearchGate. (2025). Prins cyclization: Synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Retrieved from [Link]

• ResearchGate. (2025). Study of structures, energetics, IR spectra and 13C and 1H NMR chemical shifts of the conformations of isopropyl cation by ab initio calculations. Retrieved from [Link]

• Google Patents. (2016). WO2016059648A1 - Synthesis of chirally enriched 2,4-disubstituted tetrahydropyran-4-ol and its derivatives.

Sources

• 1. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Silyl enol ether Prins cyclization: diastereoselective formation of substituted tetrahydropyran-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stereoselective Synthesis of 2-isopropyltetrahydro-4H-pyran-4-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one and its derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals encountering challenges with stereoselectivity in this important synthetic transformation. We will explore common issues, provide actionable troubleshooting steps, and answer frequently asked questions, grounding our advice in established chemical principles and peer-reviewed literature.

The synthesis of substituted tetrahydropyrans, such as 2-isopropyltetrahydro-4H-pyran-4-one, is a cornerstone in the preparation of numerous natural products and pharmaceutical agents.[1][2] The critical challenge in these syntheses is often the precise control of stereochemistry at the C2 and C6 positions. This guide focuses on strategies to overcome these stereoselectivity hurdles, primarily through intramolecular oxa-Michael additions and related cyclization reactions.

Part 1: Troubleshooting Guide

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: My reaction is producing a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (dr) in favor of the cis-isomer?

Answer: A low diastereomeric ratio is a common and frustrating issue. It typically indicates that the energy difference between the transition states leading to the cis and trans products is minimal under your current reaction conditions. The key is to create a more ordered, chair-like transition state where the bulky isopropyl group preferentially occupies an equatorial position to minimize steric hindrance.

Here are several factors to investigate, in order of likely impact:

• Choice of Catalyst: The catalyst is paramount in dictating the geometry of the cyclization transition state.

  • Lewis Acids: For intramolecular oxa-Michael additions of δ-hydroxy enones, Lewis acids can template the cyclization. However, their effectiveness is highly substrate-dependent. While common Lewis acids might be ineffective, specific catalysts have shown promise. For instance, 2 has been successfully used to catalyze intramolecular conjugate additions to form 2,6-disubstituted tetrahydropyran-4-ones with good diastereoselectivity.[1][3]

  • Brønsted Acids: Strong Brønsted acids can also promote cyclization, but often with lower selectivity. However, highly acidic confined imino-imidodiphosphate (iIDP) Brønsted acids have been shown to catalyze asymmetric Prins cyclizations effectively, which could be adapted for your system.[4]

• Reaction Temperature: Lowering the reaction temperature is a classic strategy to enhance stereoselectivity. At lower temperatures, the reaction is more likely to proceed through the lowest energy transition state, amplifying the small energy differences that govern stereochemical outcomes.[5] We recommend running a temperature screen from room temperature down to -78 °C.

• Solvent Effects: The solvent can influence the stability of the transition state. A screen of aprotic solvents with varying polarities (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene, Diethyl Ether) is advisable. Non-coordinating solvents like DCM are often a good starting point for Lewis acid-catalyzed reactions.

Troubleshooting Workflow for Low Diastereoselectivity

Sources

• 1. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambruticins: tetrahydropyran ring formation and total synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Tetrahydropyran synthesis [organic-chemistry.org]
• 5. 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 2-Isopropyltetrahydro-4H-pyran-4-one and its Derivatives

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for 2-isopropyltetrahydro-4H-pyran-4-one and its related derivatives. As a key building block in pharmaceutical and complex organic synthesis, understanding the stability profile of this heterocyclic ketone is paramount to ensuring the reproducibility of your experiments and the integrity of your results.[1] This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that our team commonly encounters from researchers in the field. We will delve into the underlying chemical principles governing the stability of this molecule, provide actionable protocols for stability testing, and offer best practices for handling and storage.

Part 1: General Stability and Handling FAQs

This section addresses common questions regarding the intrinsic stability and proper handling of the 2-isopropyltetrahydro-4H-pyran-4-one scaffold.

Q1: What are the primary functional groups in 2-isopropyltetrahydro-4H-pyran-4-one, and how do they influence its stability?

A1: The molecule contains two key functional groups: a cyclic ether (the tetrahydropyran ring) and a ketone.[2][3] The ether linkage, particularly its oxygen atom, is susceptible to protonation under acidic conditions, which can initiate ring cleavage.[2] The ketone group is relatively stable but can participate in reactions such as enolization under certain pH conditions. The saturated nature of the pyran ring means the compound is generally stable under standard storage conditions, but it is not inert to specific chemical stresses.[1]

Q2: What are the recommended long-term storage conditions for 2-isopropyltetrahydro-4H-pyran-4-one?

A2: For long-term storage, the compound should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and atmospheric oxygen. Storage at a controlled ambient temperature (15-25°C) or refrigerated (0-10°C) is recommended. It is crucial to avoid exposure to strong acids, bases, oxidizing agents, and direct light.[1] While many suppliers do not provide a strict expiration date, it is best practice to use the reagent as soon as possible after receipt and to re-evaluate its purity if stored for an extended period.

Q3: I've noticed the color of my compound has changed slightly over time. Is this a sign of degradation?

A3: A change in color can be an indicator of degradation, although it is not definitive without analytical confirmation. The formation of impurities, often through slow oxidation or reaction with trace contaminants, can lead to discoloration. If you observe a color change, we recommend running a purity check using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), before proceeding with your experiment.

Part 2: Troubleshooting Degradation in Solution

Researchers frequently encounter stability issues when 2-isopropyltetrahydro-4H-pyran-4-one is subjected to various reaction conditions. This section provides insights into common degradation pathways and how to identify them.

Q4: My HPLC chromatogram shows a new, more polar peak appearing after my compound has been in an acidic aqueous mobile phase for several hours. What is happening?

A4: This is a classic sign of acid-catalyzed hydrolysis. The tetrahydropyran ring's ether linkage is prone to cleavage in acidic environments, especially in the presence of water.[2] The mechanism involves the protonation of the ether oxygen, making the adjacent carbon atoms electrophilic and susceptible to nucleophilic attack by water.[2] This opens the ring to form a linear hydroxy ketone. For 2-isopropyltetrahydro-4H-pyran-4-one, the expected primary degradation product would be 6-hydroxy-2-methyl-4-oxoheptanal. This new molecule is significantly more polar due to the presence of both hydroxyl and aldehyde groups, explaining its different retention time on a reverse-phase HPLC column.

To mitigate this, ensure your mobile phases are freshly prepared and avoid letting samples sit on the autosampler for extended periods, especially if the pH is low.

Caption: Acid-catalyzed hydrolysis pathway of the tetrahydropyran ring.

Q5: I am performing a reaction in a basic methanolic solution and observing multiple new spots on my TLC plate. What degradation pathways should I consider?

A5: In basic conditions, particularly with an alcohol like methanol present, you should consider two primary pathways:

• Base-Catalyzed Hydrolysis/Alcoholysis: Similar to acid hydrolysis, the pyran ring can be opened under basic conditions, though the mechanism differs. This can lead to ring-opened products.[1]

• Aldol-Type Reactions: The ketone functional group has alpha-hydrogens that can be deprotonated by a strong base to form an enolate. This enolate can then react with other molecules of the ketone or other electrophiles in your mixture, leading to aldol addition or condensation products.[1] This can result in a complex mixture of higher molecular weight impurities.

If these side reactions are problematic, consider using a non-nucleophilic base, running the reaction at a lower temperature, or reducing the reaction time.

Q6: My reaction yield is consistently low when using a strong oxidizing agent. Could the 2-isopropyltetrahydro-4H-pyran-4-one be degrading?

A6: Yes, this is highly likely. Tetrahydropyran rings are susceptible to oxidative degradation.[1] Research on related ether solvents, such as 4-methyltetrahydropyran, has shown that degradation can be initiated by hydrogen abstraction from the carbon atom adjacent to the ring oxygen (the C2 position).[4] This generates a radical that can undergo further reactions, leading to C2-oxidized products or even ring cleavage.[4] Strong oxidizing agents can promote this pathway, consuming your starting material and reducing the yield of your desired product.

If you suspect oxidative degradation, try using a milder oxidizing agent if possible, protecting the compound from light, and running the reaction under an inert atmosphere.

Summary of Stability Under Stress Conditions

The following table summarizes the expected stability of the tetrahydropyran-4-one core based on general principles and data from forced degradation studies of the parent compound.[1]

Stress Condition	Susceptibility	Potential Degradation Products
Acidic Hydrolysis	Susceptible, especially with heat.	Ring-opened hydroxy aldehydes/ketones.[1][2]
Basic Hydrolysis	Susceptible.	Ring-opened products, potential aldol condensation byproducts.[1]
Oxidative	Susceptible to strong oxidants.	Oxidized ring products, ring-opened dicarboxylic acids.[1]
Photolytic (UV Light)	Potentially susceptible.	Photorearranged isomers, radical-induced degradation products.[1]
Thermal	Stable at ambient temperatures, may degrade at elevated temperatures.	Various decomposition products.[1]

Part 3: Analytical Protocols and Workflow

To properly assess the stability of your compound and identify potential impurities, a forced degradation study is the industry-standard approach.

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 2-isopropyltetrahydro-4H-pyran-4-one.

Objective: To identify potential degradation products and establish the intrinsic stability of the molecule under various stress conditions.

Materials:

• 2-isopropyltetrahydro-4H-pyran-4-one

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (w/v)

• HPLC system with UV or MS detector

• pH meter, thermostatically controlled oven, photostability chamber

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the compound at a concentration of 1 mg/mL in methanol or acetonitrile.[1]

• Stress Conditions Application:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate the solution at 60°C.[1][2]

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Keep the solution at room temperature.[1]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Keep the solution at room temperature, protected from light.[1]

  • Thermal Degradation: Place a known amount of the solid compound in a vial and keep it in an oven at a suitable temperature (e.g., 80°C).[1]

  • Photolytic Degradation: Expose a solution of the compound (e.g., in methanol/water) to light providing an overall illumination of not less than 1.2 million lux hours and near-UV energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[1]

• Time Point Sampling:

  • Withdraw aliquots from each stress condition at specified time points (e.g., 0, 2, 4, 8, and 24 hours).[2]

  • For acid and base hydrolysis samples, immediately neutralize the aliquots with an equivalent amount of base or acid, respectively, to quench the reaction.[1][2]

  • For the thermal stress sample, dissolve a portion in the mobile phase to the target concentration at each time point.[1]

• Analytical Method:

  • Analyze all samples using a validated, stability-indicating HPLC method. The method must be able to resolve the parent peak from all significant degradation product peaks.[2]

  • Monitor the decrease in the peak area of the parent compound and the formation of any new peaks over time.

  • For structural elucidation of unknown peaks, collect fractions and analyze by LC-MS and/or NMR spectroscopy.[2]

Caption: General workflow for a forced degradation study.

References

• Quora. (2017). What are the factors that govern the stability of keto-enol tautomerism?[Link]

• Chemistry LibreTexts. (2024). 4.3: Stability of Cycloalkanes - Ring Strain. [Link]

• Wiley Online Library. (n.d.). Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. [Link]

• Spectroscopy Online. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

• ThoughtCo. (2010). Functional Groups In Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. d-nb.info [d-nb.info]

Technical Support Center: Synthesis of 2-Isopropyltetrahydro-4H-pyran-4-one

A Guide to Impurity Identification and Mitigation

Welcome to the technical support center for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical building block. The synthesis of substituted tetrahydropyranones, while conceptually straightforward, is often complicated by the formation of subtle yet significant impurities. These can include diastereomers, reaction byproducts, and degradation products that can impact yield, downstream reaction efficiency, and the purity of the final active pharmaceutical ingredient (API).

This document provides in-depth, field-proven insights in a troubleshooting-focused question-and-answer format. We will explore the causality behind common synthetic challenges and offer robust, self-validating protocols to help you identify, mitigate, and control impurities in your process.

Overview of a Common Synthetic Strategy: The Prins Cyclization

One of the most convergent and widely adopted methods for constructing the 2-isopropyltetrahydro-4H-pyran-4-one core is the Prins cyclization. This reaction typically involves the acid-catalyzed condensation of isovaleraldehyde with a suitable homoallylic alcohol derivative, followed by oxidation of the resulting intermediate alcohol. The apparent simplicity of this pathway belies the complexity of controlling stereochemistry and preventing side reactions.

Caption: High-level workflow for the synthesis via Prins cyclization.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My final product is a mixture of diastereomers. How can I identify them and improve the stereoselectivity of my reaction?

A1: This is the most common challenge in substituted pyran synthesis. The formation of stereocenters at C2 (bearing the isopropyl group) and potentially C6 during cyclization can lead to a mixture of cis and trans isomers if not properly controlled.

Root Cause Analysis: The stereochemical outcome of the Prins cyclization is dictated by the transition state geometry during the C-C bond formation and subsequent ring closure. The choice of catalyst, solvent, and temperature critically influences which transition state is favored. A non-coordinating acid or high temperatures can lead to a loss of stereocontrol, resulting in diastereomeric mixtures.

Identification Protocol:

• NMR Spectroscopy: ¹H NMR is a powerful first pass. The coupling constants (J-values) of the protons at C2 and C6 can often distinguish between axial and equatorial orientations, helping to assign relative stereochemistry. For unambiguous assignment, 2D NMR techniques like NOESY or ROESY are essential to identify through-space correlations between key protons.

• Chiral HPLC/GC: A well-developed chromatographic method is necessary for quantifying the diastereomeric ratio (d.r.). Chiral columns are ideal, but often a standard reverse-phase column (e.g., C18) can resolve diastereomers.

Mitigation and Control Strategies: Improving diastereoselectivity requires careful optimization of the reaction conditions. The use of specific Lewis acids is known to promote the formation of the thermodynamically more stable product, which is often the cis isomer where bulky substituents occupy equatorial positions.

Catalyst	Typical Solvent	Temperature (°C)	Reported Diastereoselectivity (cis:trans)
InBr₃	Dichloromethane	0 to 25	>95:5
Sc(OTf)₃	Acetonitrile	-20 to 0	~90:10
BF₃·OEt₂	Dichloromethane	-78	Variable, sensitive to substrate
Brønsted Acids (TfOH)	Nitromethane	0	Often lower selectivity (~70:30)

Recommendation: Start by screening Lewis acids like Indium (III) Bromide or Scandium (III) Triflate at reduced temperatures. Slowly add the aldehyde to the solution of the alcohol and catalyst to maintain low concentrations of the reactive electrophile, which can also suppress side reactions.

Q2: I'm observing a significant amount of unreacted starting material and a byproduct consistent with decomposition. What's causing this?

A2: Incomplete conversion is often linked to catalyst deactivation or reaction equilibrium, frequently caused by trace amounts of water.

Root Cause Analysis: Many Lewis acid catalysts used in Prins cyclizations are highly moisture-sensitive. Water can hydrolyze the catalyst, rendering it inactive. Furthermore, since the cyclization is a condensation reaction that formally eliminates a molecule of water, its presence in the reaction medium can inhibit forward progress according to Le Châtelier's principle.[1]

Troubleshooting Workflow:

Caption: Decision-making workflow for troubleshooting incomplete reactions.

Experimental Protocol: Water Removal with Molecular Sieves This method is ideal for reactions run at or below room temperature where azeotropic distillation is not feasible.

• Sieve Activation: Place powdered 4Å molecular sieves in a flask. Heat to >200°C under high vacuum for at least 4 hours. Allow to cool to room temperature under an inert atmosphere (e.g., Argon or Nitrogen).

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add your solvent, homoallylic alcohol, and the freshly activated molecular sieves (typically 10-20% by weight relative to the solvent).

• Initiation: Stir the mixture for 30 minutes before adding the catalyst. Once the catalyst is dissolved, begin the slow addition of isovaleraldehyde.

• Workup: Upon completion, the reaction mixture can be filtered to remove the sieves. Wash the sieves with a small amount of dry solvent to recover any adsorbed product before proceeding with purification.[1]

Q3: My mass spectrometry data shows peaks corresponding to M+18 and ring-opened products. What are these impurities?

A3: These signals strongly suggest the presence of the intermediate alcohol and hydrolysis-derived degradation products.

Root Cause Analysis:

• M+18 (as M+H₂O): This is likely the tetrahydropyranol intermediate from the Prins cyclization that has failed to oxidize completely. This points to an inefficient or insufficient amount of the oxidizing agent.

• Ring-Opened Products: The ether linkage of the pyran ring is susceptible to cleavage under harsh acidic or basic conditions, particularly at elevated temperatures during workup or purification.[2] This hydrolysis can lead to the formation of a 5-hydroxy-6-methylheptan-3-one.

Mitigation Strategies:

• Optimize Oxidation:

  • Ensure your oxidizing agent (e.g., PCC, Dess-Martin periodinane) is fresh and used in sufficient stoichiometric excess (typically 1.2-1.5 equivalents).

  • Monitor the oxidation carefully by TLC or LCMS to ensure full conversion of the intermediate alcohol.

• Control pH During Workup:

  • When quenching the reaction, use a mild buffer solution (e.g., saturated sodium bicarbonate) instead of strong acids or bases.

  • Avoid prolonged exposure to aqueous acidic or basic conditions. Perform extractions quickly and efficiently.

• Purification Considerations:

  • Use vacuum distillation at the lowest possible temperature to purify the final product.[3][4]

  • If using column chromatography, ensure the silica gel is neutralized or use a less acidic stationary phase like alumina if the product shows instability.

Impurity Type	Plausible Structure	Formation Mechanism	Prevention
Unreacted Intermediate	2-isopropyltetrahydro-4H-pyran-4-ol	Incomplete oxidation	Use fresh, excess oxidizing agent; monitor reaction to completion.
Hydrolysis Product	5-hydroxy-6-methylheptan-3-one	Acid/base-catalyzed ring opening	Neutralize carefully during workup; avoid high temperatures.[2]
Aldol Adducts	Dimeric or polymeric species	Base-catalyzed self-condensation	Maintain neutral or slightly acidic pH; keep temperatures low.

References

• CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents.

• Tetrahydropyran synthesis - Organic Chemistry Portal. Available at: [Link]

• CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents.

• Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PubMed Central. Available at: [Link]

• Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Available at: [Link]

• Synthesis of Pyran and Pyranone Natural Products - PMC - NIH. Available at: [Link]

• CERTIFICATE OF ANALYSIS Analytical Method - Dr. Ashavin. Available at: [Link]

• Identification of Pharmaceutical Impurities. Available at: [Link]

• Potential Degradation of 4-Methyltetrahydropyran (4-MeTHP) under Oxidation Conditions. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]

Technical Support Center: Optimizing Catalyst Selection for 2-Isopropyltetrahydro-4H-pyran-4-one Reactions

Welcome to the technical support center for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our focus is on empowering you with the scientific rationale behind experimental choices to ensure successful and optimized reactions.

Introduction: The Synthetic Challenge and Strategic Approach

2-Isopropyltetrahydro-4H-pyran-4-one is a valuable heterocyclic building block in medicinal chemistry. Its synthesis, while seemingly straightforward, presents nuances in catalyst selection and reaction condition optimization to achieve high yield and diastereoselectivity. The primary and most effective route to the tetrahydropyran-4-one core is a catalyzed Prins-type cyclization, followed by oxidation.

This guide will focus on the diastereoselective synthesis of the precursor, cis-2-isopropyl-4-hydroxytetrahydropyran, via a silyl enol ether Prins cyclization, and its subsequent oxidation to the target ketone. This two-step approach offers excellent control over stereochemistry and functional group tolerance.

Core Reaction Pathway: A Two-Stage Approach

The synthesis is best approached in two distinct stages:

• Diastereoselective Silyl Enol Ether Prins Cyclization: Formation of the tetrahydropyran ring with the desired stereochemistry at the C2 and C4 positions.

• Oxidation of the 4-Hydroxy Group: Conversion of the intermediate alcohol to the target ketone.

Caption: Overall synthetic workflow for 2-isopropyltetrahydro-4H-pyran-4-one.

Part 1: Troubleshooting Guide for Silyl Enol Ether Prins Cyclization

The key to a successful synthesis lies in the diastereoselective formation of the cis-2-isopropyl-4-hydroxytetrahydropyran intermediate. This is typically achieved through a Lewis acid-catalyzed reaction between a hydroxy silyl enol ether and isobutyraldehyde.[1]

Issue 1: Low or No Product Formation

Q: I am not observing any significant formation of the desired tetrahydropyranol. What are the likely causes?

A: Low or no product formation in a Prins cyclization can often be traced back to the catalyst, reagents, or reaction conditions.

• Catalyst Activity: Lewis acids are notoriously sensitive to moisture. Ensure your Lewis acid (e.g., BF₃·OEt₂, TMSOTf, InCl₃) is fresh and handled under anhydrous conditions. The use of an inert atmosphere (Argon or Nitrogen) is crucial. The reaction is promoted by the formation of a key oxocarbenium ion intermediate, which will not form efficiently if the Lewis acid is quenched.[1]

• Reagent Quality: The hydroxy silyl enol ether precursor must be pure. Impurities can interfere with the catalyst. Similarly, isobutyraldehyde can undergo self-condensation or oxidation if old or improperly stored. It is advisable to use freshly distilled aldehyde.

• Reaction Temperature: These cyclizations are often performed at low temperatures (-78 °C) to control selectivity and minimize side reactions.[1] If the temperature is too high, it can lead to decomposition of the starting materials or the formation of undesired byproducts. Conversely, if the reaction is too cold and the activation energy barrier is not overcome, no reaction will occur.

• Solvent Choice: A polar aprotic solvent like dichloromethane (DCM) is generally preferred as it can solvate the intermediates without interfering with the reaction. Non-polar solvents like toluene may not be suitable for stabilizing the charged intermediates, leading to no reaction.[1]

Troubleshooting Workflow for No Product Formation

Caption: Decision tree for troubleshooting lack of product formation.

Issue 2: Poor Diastereoselectivity (Formation of trans Isomer)

Q: I am obtaining a mixture of cis and trans isomers. How can I improve the cis-selectivity?

A: The cis-diastereomer is generally the thermodynamically favored product, arising from a chair-like transition state where the substituents occupy pseudo-equatorial positions.[1] However, several factors can lead to the formation of the trans isomer.

• Steric Effects of the Aldehyde: While the isopropyl group is sterically demanding, leading to a strong preference for the equatorial position, issues can arise from the silyl enol ether precursor.

• Lewis Acid Choice: The nature of the Lewis acid can influence the transition state geometry. For aliphatic aldehydes like isobutyraldehyde, trimethylsilyl trifluoromethanesulfonate (TMSOTf) is often more effective than boron trifluoride etherate (BF₃·OEt₂).[1]

• Temperature: Running the reaction at the optimal low temperature (-78 °C) is critical for maximizing diastereoselectivity. Higher temperatures can lead to equilibration and the formation of a mixture of isomers.

Table 1: Catalyst Selection for Optimal Diastereoselectivity

Catalyst	Typical Aldehyde Substrate	Key Considerations
BF₃·OEt₂	Aromatic and conjugated aldehydes	Generally provides good yields and selectivity.[1]
TMSOTf	Aliphatic aldehydes (like isobutyraldehyde)	Often superior for non-conjugated systems.[1]
InCl₃	Various aldehydes	A mild Lewis acid that can be effective.[2]
FeCl₃	Alkynyl Prins cyclizations	Highly stereoselective for certain substrates.[3]

Issue 3: Formation of Side Products

Q: I am observing significant side product formation. What are the common side reactions and how can I mitigate them?

A: Several side reactions can compete with the desired Prins cyclization.

• Intermolecular Mukaiyama Aldol Addition: This can occur if the hydroxy silyl enol ether is not sterically hindered enough, leading to self-condensation. Using a more substituted silyl enol ether can disfavor this pathway.[1]

• Elimination: The intermediate carbocation can undergo elimination to form a diene, particularly at higher temperatures. Maintaining a low reaction temperature is key to avoiding this.

• Racemization: A reversible 2-oxonia-Cope rearrangement can lead to racemization if chiral starting materials are used. The choice of a more reactive Lewis acid (e.g., SnBr₄ over BF₃·OEt₂) can sometimes suppress this by accelerating the desired cyclization.[4]

Part 2: Troubleshooting Guide for Oxidation of 4-Hydroxytetrahydropyran

Once the cis-2-isopropyl-4-hydroxytetrahydropyran is successfully synthesized and purified, the final step is the oxidation of the secondary alcohol to a ketone.

Issue 1: Incomplete Oxidation

Q: My oxidation reaction is not going to completion, and I still have starting material present. How can I drive the reaction forward?

A: Incomplete oxidation is a common issue and can be addressed by considering the following:

• Choice of Oxidant: For this transformation, a variety of oxidizing agents can be used. Pyridinium chlorochromate (PCC) is a reliable choice for the oxidation of secondary alcohols to ketones without over-oxidation or side reactions with other functional groups.[5] Other options include Dess-Martin periodinane (DMP) or a Swern oxidation.

• Stoichiometry of the Oxidant: Ensure you are using a sufficient excess of the oxidizing agent. Typically, 1.5 to 2 equivalents are used to ensure complete conversion.

• Reaction Time and Temperature: While many oxidations proceed at room temperature, some may require gentle heating. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Issue 2: Over-oxidation or Decomposition

Q: I am observing decomposition of my product or the formation of unexpected byproducts. What could be the cause?

A: Over-oxidation is less of a concern for secondary alcohols, but decomposition can occur under harsh conditions.

• Reaction Conditions: Stronger oxidants like potassium permanganate can lead to ring cleavage or other undesired reactions and should generally be avoided for this substrate.[6] Stick to milder, more selective reagents like PCC or DMP.

• Work-up Procedure: Ensure the work-up procedure effectively removes the oxidant and its byproducts. For PCC, filtering through a plug of silica gel is a standard method.

Table 2: Comparison of Common Oxidizing Agents

Oxidizing Agent	Advantages	Disadvantages
Pyridinium Chlorochromate (PCC)	Selective for alcohols, mild conditions.[5]	Chromium-based reagent, requires careful handling and disposal.
Dess-Martin Periodinane (DMP)	Mild, high-yielding, short reaction times.	Can be explosive under certain conditions, expensive.
Swern Oxidation (DMSO, oxalyl chloride, triethylamine)	Mild, avoids heavy metals.	Requires low temperatures, can have an unpleasant odor.

Part 3: Experimental Protocols

Protocol 1: Diastereoselective Synthesis of cis-2-Isopropyl-4-hydroxytetrahydropyran

This protocol is adapted from the general principles of silyl enol ether Prins cyclizations.[1]

• Preparation: In a flame-dried, round-bottom flask under an argon atmosphere, dissolve the hydroxy silyl enol ether precursor (1.0 eq) in anhydrous dichloromethane (to a concentration of 1.0 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Aldehyde: Add freshly distilled isobutyraldehyde (1.5 eq) to the cooled solution.

• Initiation of Cyclization: Add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.5 eq) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC. The reaction is typically complete within 4 hours.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Work-up: Allow the mixture to warm to room temperature. Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired cis-2-isopropyl-4-hydroxytetrahydropyran.

Protocol 2: Oxidation to 2-Isopropyltetrahydro-4H-pyran-4-one

This protocol utilizes pyridinium chlorochromate (PCC) for the oxidation.[5]

• Preparation: In a dry flask, suspend pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane.

• Addition of Alcohol: Add a solution of cis-2-isopropyl-4-hydroxytetrahydropyran (1.0 eq) in dichloromethane dropwise to the PCC suspension.

• Reaction: Stir the mixture at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel, washing thoroughly with ether.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. If necessary, further purify by flash column chromatography.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use a Brønsted acid instead of a Lewis acid for the Prins cyclization? A: Yes, Brønsted acids such as phosphomolybdic acid or Amberlyst-15 have been used for Prins cyclizations to form tetrahydropyran-4-ols.[7] These can be advantageous in terms of cost and ease of handling. However, for complex substrates requiring high diastereoselectivity, Lewis acids often provide better control.

Q2: My final product is difficult to purify. Are there any common impurities I should look out for? A: Common impurities can include any remaining starting materials, the trans-diastereomer of the alcohol intermediate, and byproducts from the oxidizing agent (e.g., chromium salts if using PCC). Careful column chromatography is usually effective. It is also important to ensure the complete removal of the solvent, as residual dichloromethane can be a common contaminant.

Q3: Is it possible to perform a one-pot synthesis from the homoallylic alcohol to the tetrahydropyranone? A: While tandem reactions are attractive for their efficiency, controlling a one-pot Prins cyclization and subsequent oxidation can be challenging. The conditions required for the two steps are often incompatible. A stepwise approach with isolation of the intermediate alcohol generally provides higher yields and purity.

Q4: How does the isopropyl group affect the reaction compared to a methyl or phenyl group at the 2-position? A: The steric bulk of the isopropyl group strongly favors an equatorial position in the chair-like transition state of the Prins cyclization, which can enhance the diastereoselectivity for the cis product. However, it may also slightly decrease the reaction rate compared to a less hindered group like methyl.

References

• Beilstein Journal of Organic Chemistry. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

• Rychnovsky, S. D., & Kim, J. (2014). Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. The Journal of Organic Chemistry, 79(18), 8567–8580. [Link]

• National Center for Biotechnology Information. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. [Link]

• ResearchGate. (n.d.). Synthesis of 2-[2-isopropyl-4-( o -methoxyphenyl)-tetrahydropyran-4-yl]amine and its reaction with aromatic aldehydes. [Link]

• Organic Chemistry Portal. (n.d.). Prins Reaction. [Link]

• Google Patents. (n.d.). CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one.

• Organic Chemistry Portal. (n.d.). Homoallylic alcohol synthesis by 1,2-addition or C-C coupling. [Link]

• ResearchGate. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. [Link]

• Google Patents. (n.d.). CN110204522B - Preparation method of 5, 6-dihydro-2H-pyran-2-one.

• ACS Omega. (2022). Recent Advances in the Prins Reaction. [Link]

• Google Patents. (n.d.).

• CORE. (n.d.). Synthesis of 5,6-dihydro-2H-pyran-2-ones (microreview). [Link]

• Chemical Science. (2022). Alkynyl Prins carbocyclization cascades for the synthesis of linear-fused heterocyclic ring systems. [Link]

• Science of Synthesis. (n.d.). Product Class 6: Homoallylic Alcohols. [Link]

• Chemical Science. (n.d.). Synergistic Brønsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers. [Link]

• National Center for Biotechnology Information. (2022). Recent Advances in the Prins Reaction. [Link]

• Google Patents. (n.d.). CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.

• The Journal of Organic Chemistry. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. [Link]

• Organic Syntheses. (n.d.). Enantioselective Preparation of (S)-5-Oxo-5,6-dihydro-2H-pyran-2-yl Benzoate. [Link]

• National Center for Biotechnology Information. (n.d.). An Investigation of the Reactions of Substituted Homoallylic Alcohols with Various Oxidation Reagents. [Link]

• Google Patents. (n.d.). CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

• National Center for Biotechnology Information. (n.d.). Isolation of a Bis-Iodurated Tetra-THF as a Trace Product from the Oxidation of Squalene with RuO4 and Its Double Ring Expansion to a Novel bis-THF-bis-THP Compound. [Link]

• List, B. (2022). The Catalytic Asymmetric Intermolecular Prins Reaction. [Link]

• Patentscope. (n.d.). WO/2023/127533 PRODUCTION METHOD OF 2-METHYL-5,6-DIHYDRO-2H-PYRAN. [Link]

• ResearchGate. (n.d.). Oxidation of 4-Isopropylphenol in Aqueous Solutions as a Model for Oxidation of Flavonoids to Form Dimers. [Link]

• SIOC Journals. (n.d.). Progress of Nucleophilic Substitution of Allylic Alcohols. [Link]

• ResearchGate. (2016). Synthesis of 5,6-Dihydro-2H-pyran-2-ones (Microreview). [Link]

• ACS Publications. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. [Link]

Sources

• 1. Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Homoallylic alcohol synthesis by 1,2-addition or C-C coupling [organic-chemistry.org]
• 3. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 5. An Investigation of the Reactions of Substituted Homoallylic Alcohols with Various Oxidation Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid - Google Patents [patents.google.com]
• 7. Tetrahydropyran synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the Mass Spectrometry Fragmentation of 2-isopropyltetrahydro-4H-pyran-4-one and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. 2-isopropyltetrahydro-4H-pyran-4-one, a heterocyclic ketone, represents a scaffold of significant interest due to its prevalence in bioactive molecules and natural products.[1] Understanding its behavior under mass spectrometric analysis is crucial for its identification, characterization, and quantification in complex matrices. This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation of 2-isopropyltetrahydro-4H-pyran-4-one, compares this technique with alternative analytical methodologies, and offers the technical insights necessary for robust analytical method development.

The Power of Fragmentation: Decoding the Molecular Blueprint

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ions.[2] In electron ionization mass spectrometry, a molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M+•) and subsequent fragmentation into smaller, characteristic ions. The resulting mass spectrum is a unique fingerprint of the molecule, offering valuable clues about its structure.[2] For cyclic ketones like 2-isopropyltetrahydro-4H-pyran-4-one, fragmentation is not a random process but a series of predictable bond cleavages driven by the stability of the resulting fragments.[3]

Predicted Electron Ionization Fragmentation of 2-isopropyltetrahydro-4H-pyran-4-one

While a publicly available mass spectrum for 2-isopropyltetrahydro-4H-pyran-4-one is not readily found, we can predict its fragmentation pattern based on established principles of mass spectrometry for cyclic ketones and ethers.[3][4] The key fragmentation pathways are expected to be α-cleavage and rearrangements, including the McLafferty rearrangement.

Molecular Ion (M+•): The molecular ion will appear at an m/z corresponding to the molecular weight of the compound (C8H14O2), which is 142.19 g/mol .

α-Cleavage: The bonds adjacent to the carbonyl group (α-bonds) are susceptible to cleavage. This can occur on either side of the carbonyl group.

• Cleavage 'a': Loss of the isopropyl group ([CH(CH3)2]•) would result in a fragment at m/z 99.

• Cleavage 'b': Cleavage of the C-C bond within the ring adjacent to the carbonyl group can lead to a ring-opening fragmentation cascade.

McLafferty Rearrangement: Ketones with a γ-hydrogen can undergo a characteristic rearrangement where a hydrogen atom is transferred to the carbonyl oxygen, followed by cleavage of the β-bond, resulting in the elimination of a neutral alkene.[3][5] In 2-isopropyltetrahydro-4H-pyran-4-one, this is a plausible pathway.

Retro-Diels-Alder Reaction: Cyclic systems can also undergo retro-Diels-Alder reactions, leading to the formation of a diene and a dienophile.[6] For the tetrahydropyran ring, this could result in the loss of a neutral molecule.

The following diagram illustrates the predicted primary fragmentation pathways:

Caption: Predicted EI fragmentation of 2-isopropyltetrahydro-4H-pyran-4-one.

A Comparative Look: Alternative Analytical Approaches

While mass spectrometry is a powerful tool, a multi-faceted analytical approach often provides a more comprehensive characterization of a compound. The following table compares mass spectrometry with other relevant techniques for the analysis of 2-isopropyltetrahydro-4H-pyran-4-one.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and partitioning between a stationary and mobile phase, followed by mass analysis.	Retention time, molecular weight, and fragmentation pattern.	High sensitivity and selectivity; provides both separation and structural information.	Requires volatile and thermally stable compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Detailed information about the carbon-hydrogen framework, connectivity, and stereochemistry.	Non-destructive; provides unambiguous structural elucidation.	Lower sensitivity compared to MS; requires larger sample amounts.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Information about the functional groups present in the molecule (e.g., C=O, C-O).	Fast and simple; provides a characteristic fingerprint.	Provides limited information about the overall molecular structure.
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their partitioning between a stationary and a liquid mobile phase.	Retention time for quantification and isolation.	Applicable to a wide range of compounds, including non-volatile and thermally labile ones.	Does not provide direct structural information without a coupled detector like MS.

Experimental Protocols: A Practical Guide

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general procedure for the analysis of 2-isopropyltetrahydro-4H-pyran-4-one using GC-MS.

1. Sample Preparation:

• Dissolve a small amount of the sample (e.g., 1 mg) in a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate).
• If necessary, perform a dilution to achieve a final concentration in the low µg/mL range.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.
• Mass Spectrometer: Agilent 5977A MSD or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Inlet Temperature: 250 °C.
• Injection Volume: 1 µL (splitless or split injection depending on concentration).
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 min.
• Ramp: 10 °C/min to 250 °C.
• Hold: 5 min at 250 °C.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• MS Transfer Line Temperature: 280 °C.
• Ion Source Temperature: 230 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 40-400.

3. Data Analysis:

• Identify the peak corresponding to 2-isopropyltetrahydro-4H-pyran-4-one based on its retention time.
• Analyze the mass spectrum of the peak, identifying the molecular ion and key fragment ions.
• Compare the obtained spectrum with a library of mass spectra (e.g., NIST) if available, or interpret the fragmentation pattern based on the principles outlined above.

The following workflow diagram illustrates the GC-MS analysis process:

Caption: Workflow for GC-MS analysis of a chemical compound.

Conclusion: An Integrated Approach for Confident Characterization

The mass spectrometry fragmentation of 2-isopropyltetrahydro-4H-pyran-4-one provides a wealth of structural information that is invaluable for its identification and characterization. By understanding the principles of α-cleavage and rearrangement reactions, researchers can confidently interpret its mass spectrum. However, for unambiguous structure elucidation and method validation, an integrated analytical approach that combines the strengths of mass spectrometry with other techniques such as NMR and IR spectroscopy is highly recommended. This comprehensive strategy ensures the generation of reliable and robust data, a cornerstone of successful research and development in the pharmaceutical and chemical industries.

References

• Wikipedia. (2023, December 19). Fragmentation (mass spectrometry). Retrieved from [Link]

• Chemistry LibreTexts. (2023, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Zhao, L., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Combustion and Flame, 216, 110-119.

• JoVE. (n.d.). Video: Mass Spectrometry: Cycloalkene Fragmentation. Retrieved from [Link]

• NIST. (n.d.). 4H-Pyran-4-one, 2,3-dihydro-3,5-dihydroxy-6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2H-Pyran, tetrahydro-4-methyl-2-(2-methyl-1-propenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2H-Pyran-2-one, tetrahydro-4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one.

• Chad's Prep. (2018, September 20). 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Synthesis of tetrahydro-4H-thiopyran-4-ones (microreview). Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of 2-iodopropane C3H7I CH3CHICH3 fragmentation pattern of m/z m/e ions for analysis and identification of isopropyl iodide. Retrieved from [Link]

• Knowbee Tutoring. (2015, February 19). Mass Spectrometry Fragmentation Part 1 [Video]. YouTube. [Link]

• PubMed Central. (2022, July 19). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Retrieved from [Link]

• PubChem. (n.d.). 2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST. (n.d.). 4H-Pyran-4-one. NIST Chemistry WebBook. Retrieved from [Link]

• Michael Evans. (2023, June 2). Fragmentation in Mass Spectrometry [Video]. YouTube. [Link]

• NIST. (n.d.). 4H-Pyran-4-one, 2-methoxy-6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. youtube.com [youtube.com]
• 6. Video: Mass Spectrometry: Cycloalkene Fragmentation [jove.com]

Spectroscopic comparison of 2-isopropyltetrahydro-4H-pyran-4-one and its precursors

A Spectroscopic Journey: From Acyclic Precursor to Cyclic Ketone

An In-depth Spectroscopic Comparison of 2-isopropyltetrahydro-4H-pyran-4-one and its Precursor, Citronellal

In the field of synthetic organic chemistry, the unambiguous confirmation of a target molecule's structure is paramount. Spectroscopic analysis provides the foundational evidence for such confirmations, offering a detailed view into the molecular architecture. This guide presents a comparative analysis of the spectroscopic data for 2-isopropyltetrahydro-4H-pyran-4-one, a substituted cyclic ether, and its acyclic precursor, citronellal. By examining the transformation from precursor to product through the lens of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), we can appreciate the profound structural changes that occur during cyclization and gain insights into the interpretation of their respective spectra.

The synthesis of 2-isopropyltetrahydro-4H-pyran-4-one from citronellal is a classic example of an intramolecular Prins-type cyclization.[1][2] This acid-catalyzed reaction transforms the linear aldehyde and alkene functionalities of citronellal into the cyclic ketone and ether groups of the target molecule. This guide will dissect the spectroscopic signatures of this transformation, providing researchers and drug development professionals with a clear, data-supported comparison.

The Synthetic Pathway: An Overview

The conversion of citronellal to 2-isopropyltetrahydro-4H-pyran-4-one involves an acid-catalyzed intramolecular cyclization. The aldehyde is first protonated, which then allows the alkene to act as a nucleophile, attacking the activated aldehyde to form a six-membered ring and a tertiary carbocation. Subsequent reaction with water and oxidation leads to the final ketone product. Understanding this pathway is crucial for interpreting the resulting spectroscopic changes.

Caption: Reaction scheme for the synthesis of 2-isopropyltetrahydro-4H-pyran-4-one.

Comparative Spectroscopic Analysis

Infrared (IR) Spectroscopy: A Tale of Functional Group Transformation

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The transformation from citronellal to 2-isopropyltetrahydro-4H-pyran-4-one is clearly evidenced by the appearance and disappearance of key vibrational bands.

Compound	Key IR Absorptions (cm⁻¹)	Functional Group Assignment
Citronellal	~2720, ~1725, ~1645	Aldehyde C-H stretch, Aldehyde C=O stretch, Alkene C=C stretch
2-isopropyltetrahydro-4H-pyran-4-one	~1720, ~1140	Ketone C=O stretch, C-O-C (ether) stretch

The IR spectrum of citronellal is characterized by a distinctive aldehyde C-H stretch around 2720 cm⁻¹, a strong carbonyl (C=O) stretch for the aldehyde at approximately 1725 cm⁻¹, and a C=C stretch for the alkene at about 1645 cm⁻¹. Upon cyclization to form 2-isopropyltetrahydro-4H-pyran-4-one, the aldehyde C-H and alkene C=C stretches disappear completely. A new strong carbonyl peak for the ketone appears around 1720 cm⁻¹, and a prominent C-O-C stretching band, characteristic of the newly formed ether linkage, emerges around 1140 cm⁻¹.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. The changes in chemical shifts and signal multiplicities from citronellal to its cyclized product are dramatic and informative.

¹H NMR Spectroscopy

Compound	Chemical Shift (δ) ppm	Proton Assignment	Multiplicity
Citronellal	~9.75	Aldehyde H	Triplet
~5.10	Alkene H	Triplet
~2.40-2.20	CH₂ adjacent to C=O	Multiplet
~1.70, ~1.60	Alkene CH₃	Singlets
2-isopropyltetrahydro-4H-pyran-4-one	~3.8	H adjacent to ether O	Multiplet
~2.4	H adjacent to C=O	Multiplet
~0.9	Isopropyl CH₃	Doublet

In the ¹H NMR spectrum of citronellal, the aldehyde proton gives a characteristic downfield signal at ~9.75 ppm, and the vinylic proton of the alkene is observed around 5.10 ppm.[4] Following the Prins cyclization, these signals are absent in the spectrum of 2-isopropyltetrahydro-4H-pyran-4-one. Instead, new signals appear, including those for the protons adjacent to the ether oxygen at approximately 3.8 ppm, which are shifted downfield due to the electronegativity of the oxygen.[3] The protons adjacent to the newly formed ketone carbonyl group are found around 2.4 ppm.

¹³C NMR Spectroscopy

Compound	Chemical Shift (δ) ppm	Carbon Assignment
Citronellal	~202	Aldehyde C=O
~131, ~124	Alkene C=C
~51	CH₂ adjacent to C=O
~25, ~17	Alkene CH₃
2-isopropyltetrahydro-4H-pyran-4-one	~207	Ketone C=O
~67	C adjacent to ether O
~41	C adjacent to C=O
~18	Isopropyl CH₃

The ¹³C NMR spectra further confirm the structural transformation. Citronellal's spectrum shows a peak for the aldehyde carbonyl carbon at ~202 ppm and two peaks for the alkene carbons at ~131 and ~124 ppm.[5] In the spectrum of 2-isopropyltetrahydro-4H-pyran-4-one, the aldehyde and alkene signals are gone. A new ketone carbonyl signal appears further downfield at ~207 ppm, and the carbons bonded to the ether oxygen are observed around 67 ppm.[3]

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through fragmentation patterns.

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions m/z
Citronellal	154	139, 121, 95, 83, 69, 55, 41[6][7]
2-isopropyltetrahydro-4H-pyran-4-one	156	141, 113, 98, 83, 71, 55, 43

Citronellal has a molecular weight of 154 g/mol , which corresponds to its molecular ion peak (M⁺) in the mass spectrum.[7] The formation of 2-isopropyltetrahydro-4H-pyran-4-one involves the addition of two hydrogen atoms (from the trapping of the carbocation by water and subsequent reduction/oxidation steps), resulting in a molecular weight of 156 g/mol . The fragmentation patterns also differ significantly, reflecting the change from a linear, unsaturated aldehyde to a saturated cyclic ketone and ether.

Caption: General workflow for spectroscopic analysis and structure confirmation.

Experimental Protocols

The acquisition of high-quality spectroscopic data is essential for accurate structural analysis. The following are generalized experimental protocols for the techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 or 600 MHz).[8]

• Referencing: Use tetramethylsilane (TMS) as an internal standard to reference the chemical shifts (0 ppm).[8]

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet can be made.

• Data Acquisition: Obtain the spectrum using a Fourier-transform infrared (FTIR) spectrometer, typically scanning from 4000 to 400 cm⁻¹.[3]

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: Use an appropriate ionization technique, such as electron ionization (EI), to generate charged fragments.

• Data Acquisition: Record the mass-to-charge ratio (m/z) of the ions to generate the mass spectrum.

Conclusion

The spectroscopic comparison of 2-isopropyltetrahydro-4H-pyran-4-one and its precursor, citronellal, provides a clear and instructive example of how modern analytical techniques are used to monitor and confirm chemical transformations. The distinct changes observed in the IR, NMR, and mass spectra serve as definitive fingerprints for each molecule, allowing for the confident verification of the success of the intramolecular Prins cyclization. This guide underscores the importance of a multi-faceted spectroscopic approach in synthetic chemistry for the unambiguous characterization of molecular structures.

References

• MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available from: [Link]

• National Center for Biotechnology Information. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. PubMed Central. Available from: [Link]

• Google Patents. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.

• ResearchGate. FTIR spectra of (a) citronellal 97.30%, and (b) standard citronellal C. Available from: [Link]

• The Good Scents Company. citronellal, 106-23-0. Available from: [Link]

• National Institute of Standards and Technology. Citronellal - NIST WebBook. Available from: [Link]

• National Center for Biotechnology Information. Citronellol. PubChem. Available from: [Link]

• American Chemical Society. Recent Advances in the Prins Reaction. ACS Omega. Available from: [Link]

• ResearchGate. Preparation of 2-isobutyl-4-methyltetrahydro-2H-pyran-4-ol via Prins cyclization using Fe-modified silica. Available from: [Link]

• National Center for Biotechnology Information. Recent Advances in the Prins Reaction. PubMed Central. Available from: [Link]

• SpectraBase. (±)-Citronellal. Available from: [Link]

• ResearchGate. ¹H-NMR and ¹³C-NMR spectra of citronella EO. Enlargements on the typical chemical shifts of glycerol backbone signals. Available from: [Link]

• National Center for Biotechnology Information. 4H-pyran-4-one. PubChem. Available from: [Link]

• ResearchGate. The mass spectrum analysis and structure of 4H-pyran-4-one, 2, 3-dihydro-3, 5-dihydroxy-6- methyl (6.07%). Available from: [Link]

• Process NMR. Citronella Essential Oil - NMR Testing Laboratory. Available from: [Link]

• ResearchGate. A. Citronellal mass spectra, EO-Eg; B. data obtained from the NIST085.LIB library; C. data obtained from the Wiley library. Available from: [Link]

• ResearchGate. (PDF) Ethyl 4H-Pyran-4-one-2-carboxylate. Available from: [Link]

• Magritek. A Green and Efficient Cyclization of Citronellal into Isopulegol: A Guided-Inquiry Organic Chemistry Laboratory Experiment. Available from: [Link]

• ChemRxiv. Highly selective synthesis of citronellal in water at multigram scale by Pd nanoparticles-catalyzed hydrogenation of citral. Available from: [Link]

• Balci, M. Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• ResearchGate. Cyclization of citronellal in a supercritical solvent in a flow reactor in the presence of Al2O3. Available from: [Link]

• MDPI. Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. Available from: [Link]

• NP-MRD. Showing NP-Card for (s)-(-)-citronellal (NP0253931). Available from: [Link]

• ResearchGate. 1H-NMR (a) and 13C-NMR (b) spectra of IPA. Available from: [Link]

• ResearchGate. Mass spectrum of 4H-pyran-4-one,2,3,-dihydro-3,5dihydroxy-6-methyl with Retention Time (RT)= 6.011. Available from: [Link]

• National Center for Biotechnology Information. Tetrahydro-4H-pyran-4-one. PubChem. Available from: [Link]

• UCLA Chemistry and Biochemistry. An Intramolecular Prins Double Cyclization Catalyzed by Silyl Triflates. Available from: [Link]

• ResearchGate. The 70 eV mass spectrum of (a) citronellal, (b) citronellol, and (c) isopulegol in C. citriodora leaves' essential oil. Available from: [Link]

• National Institute of Standards and Technology. 4H-Pyran-4-one, 2,3-dihydro-3,5-dihydroxy-6-methyl- - NIST WebBook. Available from: [Link]

• ResearchGate. Mass spectrum of 2H-Pyran,tetrahydro-2-(12- pentadecynyloxy) with Retention Time (RT)= 28.525. Available from: [Link]

Sources

• 1. 333. A Green and Efficient Cyclization of Citronellal into Isopulegol: A Guided-Inquiry Organic Chemistry Laboratory Experiment - Magritek [magritek.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. process-nmr.com [process-nmr.com]
• 6. researchgate.net [researchgate.net]
• 7. Citronellal [webbook.nist.gov]
• 8. mdpi.com [mdpi.com]